6-deoxy-D-mannono-1,4-lactone

• CAS: 106293-98-5

Core Science & Biosynthesis

A Technical Guide to the Biological Activity of 6-Deoxy-D-manno-heptose Containing Glycans: From Biosynthesis to Host-Pathogen Interactions

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bacterial surface glycans are critical determinants of microbial survival, pathogenesis, and interaction with the host immune system. Among the diverse monosaccharides that constitute these structures, 6-deoxy-D-manno-heptose is an unusual sugar found within the lipopolysaccharide (LPS) and capsular polysaccharides of several Gram-negative pathogens. Its presence is not merely structural; it is integral to the virulence and immune evasion strategies of bacteria such as Yersinia pseudotuberculosis and Campylobacter jejuni.[1][2] This technical guide provides an in-depth exploration of the biological significance of glycans containing 6-deoxy-D-manno-heptose. We will dissect its biosynthesis pathway, a key vulnerability for antimicrobial development, detail its role in bacterial physiology, and illuminate the mechanisms by which related heptose metabolites are recognized by the host's innate immune system. Furthermore, this guide furnishes detailed protocols and workflows for the synthesis, analysis, and screening of inhibitors, offering a comprehensive resource for researchers aiming to exploit this pathway for therapeutic benefit.

The Biosynthesis of GDP-6-deoxy-D-manno-heptose: A Prime Therapeutic Target

The synthesis of 6-deoxy-D-manno-heptose is a specialized enzymatic pathway, making it an attractive target for developing highly specific antibacterial agents. The pathway begins with a precursor, GDP-D-glycero-D-manno-heptose, and proceeds through a two-step enzymatic conversion.[1][3] The elucidation of this pathway provides a foundational framework for designing inhibitors that can disrupt the formation of critical bacterial surface structures.

The canonical pathway, characterized in Yersinia pseudotuberculosis, involves two key enzymes: a C6 dehydratase (DmhA) and a C4 reductase (DmhB).[1]

• Dehydration Step: DmhA, a GDP-D-glycero-D-manno-heptose C6 dehydratase, initiates the process by catalyzing the dehydration at the C6 position of the heptose ring. This reaction forms a GDP-4-keto-6-deoxy intermediate.[1][3]

• Reduction Step: DmhB, a C4 reductase, subsequently reduces the keto group at the C4 position of the intermediate in the presence of NAD(P)H, yielding the final product: GDP-6-deoxy-D-manno-heptose.[1][3]

This complete biochemical characterization not only confirms the function of these enzymes but also opens avenues for inhibitor screening and the synthesis of therapeutically relevant carbohydrate antigens.[1][3]

Caption: Biosynthesis pathway of GDP-6-deoxy-D-manno-heptose.

Enzyme Kinetics

The efficiency of the DmhA enzyme from Y. pseudotuberculosis has been biochemically characterized, providing crucial parameters for inhibitor design and assay development.

Enzyme	Substrate	Km (mM)	kcat (s-1)	Source
DmhA	GDP-D-glycero-D-manno-heptose	0.23	1.1	[1][3]
DmhA	GDP-mannose (alternate substrate)	0.32	0.004	[1][3]

The kinetic analysis clearly indicates that while DmhA can act on GDP-mannose, its primary and much preferred substrate is GDP-D-glycero-D-manno-heptose, confirming the specificity of this pathway.[1]

Functional Roles in Bacterial Pathogenesis

Glycans containing 6-deoxy-D-manno-heptose are integral components of the bacterial cell surface, directly contributing to virulence and survival within a host.

• Lipopolysaccharide (LPS) Integrity: In many Gram-negative bacteria, this sugar is a key building block of the O-antigen portion of LPS.[4][5] The O-antigen serves as a protective barrier, and in Y. pseudotuberculosis, its proper function is dependent on the presence of 6-deoxyheptose, which is critical for bacterial dissemination in vivo.[1][3] Blocking the biosynthesis of this sugar can therefore render pathogens more susceptible to antibiotics and host defenses.[4]

• Capsular Polysaccharides: In pathogens like Campylobacter jejuni, modified heptoses, including 6-deoxy-D-altro-heptose (an epimer of 6-deoxy-D-manno-heptose), are found in the bacterial capsule.[2][6] The capsule is a major virulence factor essential for colonization and immune evasion.[2][6] The complex enzymatic pathway to produce these modified heptoses underscores their importance to the bacterium and presents additional targets for therapeutic intervention.[2]

Recognition by the Host Innate Immune System

The host has evolved sophisticated mechanisms to detect conserved microbial structures, known as Pathogen-Associated Molecular Patterns (PAMPs).[7] While LPS itself is a well-known PAMP, recent discoveries have identified soluble intermediates of heptose biosynthesis pathways as potent small-molecule agonists that trigger innate immunity.[7][8][9]

The best-characterized pathway involves the recognition of ADP-D-glycero-β-D-manno-heptose (ADP-heptose), a structurally related metabolite, by the cytosolic sensor alpha-protein kinase 1 (ALPK1).[8][9]

• Sensing: ADP-heptose, upon entering the host cell cytoplasm, directly binds to ALPK1.[8]

• Signal Initiation: This binding event induces a conformational change in ALPK1, activating its kinase function.[8]

• Signal Transduction: Activated ALPK1 phosphorylates TIFA (TRAF-interacting protein with a forkhead-associated domain).[8]

• Downstream Activation: Phosphorylated TIFA oligomerizes, forming a signaling platform that recruits and activates downstream signaling components, ultimately leading to the activation of the NF-κB transcription factor.[7][8]

• Inflammatory Response: NF-κB activation drives the expression of pro-inflammatory cytokines, orchestrating an innate immune response to the bacterial invasion.[8]

This ALPK1-TIFA signaling axis represents a conserved and critical mechanism for vertebrates to detect infection by a wide range of Gram-negative bacteria.[8]

Caption: High-throughput screening workflow for pathway inhibitors.

Conclusion and Future Perspectives

The study of 6-deoxy-D-manno-heptose containing glycans has transitioned from structural curiosity to a field of significant therapeutic relevance. The biosynthesis pathway for this sugar is a validated target for novel antibiotics, with potent inhibitors already identified. [4][10]Furthermore, the role of related heptose metabolites as PAMPs that trigger a robust innate immune response via the ALPK1-TIFA axis highlights a fundamental aspect of host-pathogen interactions. [8] Future research should focus on:

• Expanding Inhibitor Discovery: Screening diverse chemical libraries against multiple enzymes in the pathway (DmhA, DmhB, etc.) to develop a portfolio of lead compounds.

• Structural Biology: Solving the crystal structures of the biosynthetic enzymes complexed with substrates and inhibitors to guide rational drug design.

• Vaccine Development: Leveraging the enzymatic synthesis of unique carbohydrate antigens for the development of conjugate vaccines against multi-drug resistant pathogens. [2]* Immunology: Further dissecting the specific recognition of 6-deoxy-heptose-containing glycans by the immune system and their precise role in modulating host responses during infection.

By integrating biochemistry, immunology, and medicinal chemistry, the study of these unique bacterial sugars offers a promising frontier in the ongoing battle against infectious diseases.

References

• Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB. PubMed. [Link]

• Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB. Semantic Scholar. [Link]

• A Study of a Potent Inhibitor Against a GDP-6-Deoxy-α-d- Manno-Heptose Biosynthesis Pathway as Antibiotic Candidates. PubMed. [Link]

• Complete 6-Deoxy-D-altro-heptose Biosynthesis Pathway from Campylobacter jejuni. Western University. [Link]

• A study of inhibitors of d-glycero-β-d-manno-heptose-1-phosphate adenylyltransferase from Burkholderia pseudomallei as a potential antibiotic target. PMC. [Link]

• The schematic diagram of the biosynthesis pathways of ADP-l-β-d-heptose... ResearchGate. [Link]

• Synthesis of the beta-rhamnopyranosides and the 6-deoxy-beta-mannoheptopyranosides. PubMed. [Link]

• NDP‐β‐d‐manno‐heptoses are small molecule agonists sensed by the vertebrates to discriminate organisms of different kingdoms. PMC. [Link]

• ADP-heptose: a bacterial PAMP detected by the host sensor ALPK1. PMC. [Link]

• Stereocontrolled Synthesis of the d- and l-glycero-β-d-manno-Heptopyranosides and Their 6-Deoxy Analogues. Synthesis of Methyl α-l-Rhamno-pyranosyl-(1→3)-d-glycero-β-d-manno-heptopyranosyl- (1→3)-6-deoxy-glycero-β-d-manno-heptopyranosyl-(1→4)-α-l- rhamno-pyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide from Plesimonas shigelloides. Journal of the American Chemical Society. [Link]

• Synthesis of 6-deoxy-D-manno-heptose. PubMed. [Link]

• Complete 6-Deoxy-d-altro-heptose Biosynthesis Pathway from Campylobacter jejuni: MORE COMPLEX THAN ANTICIPATED. PMC. [Link]

• A Bittersweet Kiss of Gram-Negative Bacteria: The Role of ADP-Heptose in the Pathogenesis of Infection. MDPI. [Link]

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Unlocking 6-Deoxy-D-manno-heptose: A Critical Virulence Factor and Therapeutic Target in Pathogenic Bacteria

Target Audience: Researchers, Microbiologists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The structural integrity and defensive capabilities of Gram-negative bacterial pathogens are heavily reliant on the composition of their surface glycoconjugates, specifically lipopolysaccharides (LPS) and capsular polysaccharides (CPS). Among the diverse array of monosaccharides incorporated into these structures, 6-deoxy-D-manno-heptose has emerged as a rare, higher-carbon sugar of profound clinical significance[1].

Found in the O-antigens and capsules of severe human pathogens—including Yersinia pseudotuberculosis, Campylobacter jejuni, and Burkholderia species—this unique heptose acts as a critical virulence determinant[1][2]. This whitepaper provides a comprehensive technical analysis of the 6-deoxy-D-manno-heptose biosynthetic pathway, its mechanistic role in bacterial virulence, and self-validating experimental methodologies for its biochemical characterization and application in glycoconjugate vaccine development.

Mechanistic Role in Bacterial Virulence

The incorporation of 6-deoxy-D-manno-heptose into the bacterial envelope is not merely structural; it is an active evasion mechanism. In Yersinia pseudotuberculosis, the presence of 6-deoxy-D-manno-heptose in the O-antigen is essential for the outer membrane's barrier function. Deletion of the biosynthetic genes results in the replacement of this sugar with D-glycero-D-manno-heptose, which drastically reduces the pathogen's resistance to bile salts, polymyxin, and novobiocin[2].

Furthermore, the sugar is intrinsically linked to systemic dissemination. While mutants lacking 6-deoxy-D-manno-heptose can still colonize the cecum, they exhibit a severe impairment in liver colonization and flagella-mediated motility, highlighting the sugar's role in establishing systemic infection and facilitating host-pathogen interactions[2]. In Campylobacter jejuni and Burkholderia mallei, similar 6-deoxy-heptose derivatives in the CPS are directly exposed to the host environment, making them highly attractive targets for CPS-based glycoconjugate vaccines[1][3].

The Biosynthetic Pathway: Enzymatic Architecture

The biosynthesis of 6-deoxy-D-manno-heptose is a tightly regulated, multi-step enzymatic cascade that converts a standard heptose precursor into a specialized deoxygenated virulence factor[4][5].

• Dehydration (DmhA / WcbK): The pathway begins with the substrate GDP-D-glycero-D-manno-heptose. A C6 dehydratase (designated DmhA in Yersinia or WcbK in C. jejuni) catalyzes a dehydration reaction to form the intermediate GDP-6-deoxy-4-keto-D-lyxo-heptose[3][4].

• Reduction (DmhB / WcaG): The highly reactive 4-keto intermediate is subsequently reduced by a C4 reductase (DmhB in Yersinia or WcaG in C. jejuni) in the presence of NAD(P)H to yield the final product, GDP-6-deoxy-D-manno-heptose[3][4].

Biosynthetic pathway of 6-deoxy-D-manno-heptose via DmhA and DmhB.

Quantitative Kinetic Profiling

Understanding the substrate specificity of these enzymes is crucial for developing targeted inhibitors. DmhA exhibits strict preference for its native heptose substrate over standard hexoses. The table below summarizes the kinetic parameters of DmhA, demonstrating the evolutionary tuning of this enzyme for heptose processing[4][5].

Enzyme	Substrate	Km​ (mM)	kcat​	Catalytic Efficiency / Specificity
DmhA	GDP-D-glycero-D-manno-heptose	0.23	1.1 s−1	High efficiency; genuine pathway substrate
DmhA	GDP-mannose	0.32	0.25 min−1	Poor efficiency; off-target hexose substrate
DmhB	GDP-6-deoxy-4-keto-D-lyxo-heptose	N/A	N/A	Exclusively requires NADPH for optimal reduction

Experimental Methodologies & Self-Validating Protocols

To rigorously study these enzymes or isolate the resulting polysaccharides for vaccine development, researchers must employ protocols that inherently validate their own success at each step.

Protocol 1: Reconstitution and Kinetic Profiling of DmhA/DmhB

This workflow is designed to characterize the dehydratase and reductase activities in vitro, utilizing real-time spectrophotometry and mass spectrometry to ensure causality and validation.

Step 1: Enzymatic Substrate Synthesis Action: Synthesize GDP-D-glycero-D-manno-heptose from sedoheptulose 7-phosphate using purified recombinant GmhA, GmhB, GmhC, and GmhD enzymes[4]. Causality & Validation: Because the GDP-activated heptose precursor is not commercially available, de novo enzymatic synthesis is mandatory. Validation is achieved via HPLC purification, ensuring no downstream interference from unreacted sedoheptulose.

Step 2: DmhA C6 Dehydration Assay Action: Incubate the purified substrate with recombinant DmhA. Monitor the reaction via Electrospray Ionization Mass Spectrometry (ESI-MS). Causality & Validation: DmhA removes a water molecule from the C6 position. The ESI-MS acts as a self-validating checkpoint: a precise mass shift of -18 Da confirms the successful generation of the 4-keto intermediate without requiring complex derivatization[4].

Step 3: DmhB C4 Reduction and Kinetic Tracking Action: Introduce DmhB and NADPH to the reaction mixture. Measure absorbance continuously at 340 nm. Causality & Validation: DmhB reduces the C4 ketone to a hydroxyl group, consuming NADPH in the process. Because NADPH absorbs strongly at 340 nm while NADP+ does not, the linear decrease in absorbance provides real-time, self-validating kinetic data ( Km​ and kcat​ ) for the reductase activity[4].

Experimental workflow for kinetic profiling of 6-deoxyheptose biosynthesis.

Protocol 2: Isolation of 6-Deoxy-D-manno-heptose CPS for Glycoconjugate Vaccines

Because 6-deoxy-D-manno-heptose is highly immunogenic, isolating intact CPS from pathogens like Burkholderia pseudomallei is a critical step in vaccine formulation[1].

Step 1: Phenol-Water Extraction Action: Treat bacterial biomass with a hot phenol-water mixture (68°C). Causality: This thermodynamic separation forces amphiphilic LPS/CPS into the aqueous phase while denaturing and precipitating contaminating proteins into the organic phenol phase, ensuring a high-purity crude glycan pool.

Step 2: Mild Acid Hydrolysis Action: Treat the aqueous extract with 1% acetic acid at 100°C for 2 hours, followed by centrifugation. Causality & Validation: Standard harsh acids would destroy the rare 6-deoxy-heptose residues. Mild acetic acid specifically targets and cleaves the acid-labile linkage between Lipid A and the core oligosaccharide. The precipitation of the insoluble Lipid A (validated by a visible pellet) confirms successful cleavage, leaving the detoxified, heptose-rich polysaccharide in the supernatant[1].

Step 3: Size Exclusion Chromatography (SEC) Action: Purify the supernatant using a Sephadex G-50 column. Causality: SEC separates the high-molecular-weight target polysaccharide from low-molecular-weight core fragments and residual salts, yielding a uniform antigen ready for reductive amination to a carrier protein (e.g., CRM197)[1].

Conclusion and Future Directions

The biosynthesis of 6-deoxy-D-manno-heptose represents a highly specialized evolutionary adaptation that arms Gram-negative pathogens against host immune clearance and antimicrobial therapies. The enzymes governing this pathway—particularly DmhA and DmhB—are absent in mammalian hosts, making them exceptional targets for novel small-molecule inhibitors[2][5]. Furthermore, the stereoselective synthesis and isolation of 6-deoxy-D-manno-heptose oligosaccharides continue to drive the development of next-generation glycoconjugate vaccines against severe infectious diseases[1].

References

• Source: PubMed (nih.gov)
• Title: Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB Source: Semantic Scholar URL
• Source: PubMed (nih.gov)
• Title: Promoter-Assisted Stereoselective Synthesis of the 6-Deoxy-β-d-manno-heptopyranose Oligosaccharides | Organic Letters Source: ACS Publications URL
• Source: PubMed (nih.gov)

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• 3. Complete 6-deoxy-D-altro-heptose biosynthesis pathway from Campylobacter jejuni: more complex than anticipated - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic Synthesis of GDP-6-deoxy-D-manno-heptose from Sedoheptulose-7-phosphate: A Comprehensive Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Carbohydrate Biochemistry & Enzymology

Executive Summary

Modified heptoses, particularly 6-deoxyheptoses, are critical structural components of the capsular polysaccharides (CPS) and lipooligosaccharides (LOS) in Gram-negative bacterial pathogens such as Campylobacter jejuni and Yersinia pseudotuberculosis[1],[2]. Because these unique sugars are essential for bacterial virulence, immune evasion, and O-antigen barrier function, their biosynthetic pathways represent high-value targets for novel therapeutics and carbohydrate-based vaccine development[3].

As a Senior Application Scientist, I have structured this whitepaper to provide a definitive, self-validating methodology for the in vitro enzymatic synthesis of GDP-6-deoxy-D-manno-heptose starting from sedoheptulose-7-phosphate (S7P). By dissecting the thermodynamic bottlenecks and kinetic dependencies of this 6-step cascade, this guide ensures robust, scalable, and analytically verified production of this complex sugar nucleotide.

Enzymatic Pathway Architecture

The complete biosynthesis of GDP-6-deoxy-D-manno-heptose is a highly coordinated process that can be divided into two functional phases: the generation of the nucleotide-activated intermediate (Phase 1) and the subsequent dehydration/reduction modifications (Phase 2)[4],[5].

Phase 1: Synthesis of the GDP-Activated Precursor

The foundational precursor for all modified heptoses in C. jejuni is GDP-D-glycero-α-D-manno-heptose[6]. This phase utilizes four enzymes (GmhA–D, or their C. jejuni homologues Cj1424, Cj1425, Cj1152, and Cj1423):

• Isomerization: GmhA converts S7P to D-glycero-D-manno-heptose 7-phosphate[5].

• Phosphorylation: GmhB, an ATP-dependent kinase, phosphorylates the C1 position to yield D-glycero-D-manno-heptose 1,7-bisphosphate[5].

• Dephosphorylation: GmhC specifically removes the C7 phosphate, producing D-glycero-D-manno-heptose 1-phosphate[5].

• Nucleotide Activation: GmhD (a pyrophosphorylase) utilizes GTP to activate the sugar, yielding GDP-D-glycero-α-D-manno-heptose[5].

Phase 2: Dehydration and C4 Reduction

Once the GDP-heptose is formed, two specific modification enzymes finalize the synthesis[2]: 5. 4,6-Dehydration: DmhA (or WcbK in C. jejuni) catalyzes an NAD⁺-dependent oxidation at C4, dehydration at C5/C6, and subsequent reduction of the double bond to form GDP-6-deoxy-4-keto-α-D-lyxo-heptose[7]. 6. C4 Reduction: DmhB (or WcaG) utilizes NADPH to stereospecifically reduce the C4 ketone, yielding the final product: GDP-6-deoxy-D-manno-heptose[2],[4].

Caption: Enzymatic cascade from Sedoheptulose-7-Phosphate to GDP-6-deoxy-D-manno-heptose.

Kinetic Profiling & Thermodynamic Considerations

Understanding the kinetics of this pathway is vital for experimental design. The initial isomerization by GmhA suffers from an unfavorable equilibrium constant ( Keq​≈0.22 )[6]. Therefore, attempting to isolate the 7-phosphate intermediate is inefficient. Instead, the reaction must be driven forward thermodynamically by coupling it directly with the highly exergonic ATP-dependent GmhB kinase step.

Table 1: Kinetic Parameters of Key Pathway Enzymes

Enzyme (Homologue)	Catalytic Function	Substrate	kcat​ ( s−1 )	Km​ (mM)	kcat​/Km​ ( M−1s−1 )
GmhA (E. coli homologue)	Isomerase	Sedoheptulose-7-P	0.44	N/A	500
DmhA (WcbK)	4,6-Dehydratase	GDP-D-glycero-α-D-manno-heptose	1.1	0.23	4782

Data aggregated from biochemical characterizations of pathway homologues[2],[6].

Experimental Methodology: Self-Validating Synthesis Protocols

While a single one-pot reaction is theoretically possible, I strongly advise separating the synthesis into two distinct phases. Causality: The accumulation of inorganic phosphate (from GmhC) and pyrophosphate (from GmhD) in a single pot can precipitate essential Mg2+ ions or competitively inhibit downstream reductases. By isolating the GDP-D-glycero-α-D-manno-heptose intermediate via anion-exchange chromatography before introducing DmhA/DmhB, we prevent competitive inhibition and ensure stoichiometric conversion during the final reduction step[6].

Caption: Two-phase experimental workflow for the synthesis and validation of GDP-6-deoxy-D-manno-heptose.

Protocol Step 1: Phase 1 Synthesis (GDP-D-glycero-α-D-manno-heptose)

• Reaction Assembly: In a reaction vessel, combine 50 mM HEPES/KOH (pH 7.4), 100 mM MgCl2​ , 2.0 mM Thiamine Pyrophosphate (TPP), and 10 mM S7P (Alternatively, S7P can be generated in situ using D-ribose-5-P, hydroxypyruvate, and Transketolase A[8]).

• Nucleotide Addition: Add ATP and GTP to a final concentration of 1.5x molar excess relative to S7P.

• Enzyme Initiation: Add purified recombinant GmhA, GmhB, GmhC, and GmhD to a final concentration of 20 μM each[6].

• Incubation & Checkpoint: Incubate at 25°C for 4–6 hours.

  • Self-Validation Checkpoint: Monitor the reaction via 31 P NMR. The disappearance of the ATP/GTP β-phosphate signals and the emergence of the characteristic pyrophosphate linkage signal at -11 to -13 ppm confirms the formation of GDP-D-glycero-α-D-manno-heptose[6].

• Purification: Remove enzymes via a 10 kDa centrifugal filter. Purify the intermediate using DEAE anion-exchange chromatography with a linear gradient of triethylammonium bicarbonate (TEAB, pH 8.5)[1]. Lyophilize the product.

Protocol Step 2: Phase 2 Synthesis (GDP-6-deoxy-D-manno-heptose)

• Reaction Assembly: Resuspend the purified GDP-D-glycero-α-D-manno-heptose (target concentration: 1.0 - 2.5 mM) in 50 mM ammonium bicarbonate buffer (pH 7.5)[9].

• Cofactor Addition: Add NADPH to a final concentration of 300 μM. (Note: DmhA tightly binds its own NAD+ cofactor during purification, so exogenous NAD+ is rarely required, but NADPH is strictly required for DmhB)[7],[4].

• Enzyme Initiation: Add DmhA (100 nM) and DmhB (100 nM)[2],[4].

• Incubation & Checkpoint: Incubate at 25°C.

  • Self-Validation Checkpoint: Monitor the oxidation of NADPH to NADP+ continuously via UV-Vis spectrophotometry at 340 nm. A plateau in absorbance indicates reaction completion[9].

• Final Isolation: Filter out the enzymes and lyophilize the volatile ammonium bicarbonate buffer to yield the pure product.

Analytical Validation

To ensure absolute scientific integrity, the final product must be validated orthogonally:

• Mass Spectrometry (LC-MS): The conversion of GDP-D-glycero-α-D-manno-heptose to GDP-6-deoxy-D-manno-heptose results in a net mass shift of -16 Da (Dehydration = -18 Da; Reduction = +2 Da). Confirming this exact mass shift validates the dual action of DmhA/DmhB[2].

• Nuclear Magnetic Resonance ( 1 H NMR): The loss of the hydroxyl group at C6 and the stereospecific reduction at C4 will dramatically alter the splitting patterns in the 3.5–4.5 ppm range. Comparison against synthetic standards or established literature spectra for the C. jejuni HS:53 serotype is required to confirm the D-manno stereochemistry[4].

Conclusion

The in vitro enzymatic synthesis of GDP-6-deoxy-D-manno-heptose requires precise thermodynamic management and step-wise analytical validation. By compartmentalizing the synthesis into a nucleotide-activation phase and a modification phase, researchers can bypass equilibrium bottlenecks and competitive inhibition, resulting in high-yield, high-purity carbohydrate precursors suitable for downstream glycoconjugate vaccine development and structural biology applications.

References

• [8] &[6] Title: Biosynthesis of GDP-d-glycero-α-d-manno-heptose for the Capsular Polysaccharide of Campylobacter jejuni. Source: Biochemistry (ACS Publications). URL:[Link]

• [1] &[10] Title: Complete 6-Deoxy-d-altro-heptose Biosynthesis Pathway from Campylobacter jejuni. Source: Journal of Biological Chemistry (PMC). URL:[Link]

• [2],[11] &[3] Title: Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB. Source: Journal of Biological Chemistry. URL:[Link]

• [7] Title: Reaction Mechanism and Three-Dimensional Structure of GDP-d-glycero-α-d-manno-heptose 4,6-Dehydratase from Campylobacter jejuni. Source: Biochemistry (PMC). URL:[Link]

• [9] Title: Biosynthesis of 3,6-Dideoxy-heptoses for the Capsular Polysaccharides of Campylobacter jejuni. Source: Biochemistry (ACS Publications). URL:[Link]

• [12] &[4] Title: Product Specificity of C4-Reductases in the Biosynthesis of GDP-6-Deoxy-Heptoses during Capsular Polysaccharide Formation in Campylobacter jejuni. Source: Biochemistry (ACS Publications). URL:[Link]

• [5] Title: Biosynthesis of nucleotide-activated D-glycero-D-manno-heptose. Source: Journal of Biological Chemistry (PubMed). URL:[Link]

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Engineering Chiral Scaffolds: Physicochemical Characteristics and Synthetic Utility of 6-deoxy-D-mannono-1,4-lactone

Executive Summary

In the landscape of modern drug development, chiral pool synthesis remains a cornerstone for the construction of complex active pharmaceutical ingredients (APIs). 6-deoxy-D-mannono-1,4-lactone (CAS: 106293-98-5), also known as D-rhamnono-1,4-lactone, is a highly versatile chiral building block. Characterized by a rigid furanose ring and strictly defined stereocenters (3S, 4R, 5R), it serves as a critical intermediate in the synthesis of unnatural sugars, pseudo-nucleosides, and targeted antibiotics[1]. This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic behavior in synthetic pathways, and self-validating protocols for pharmaceutical applications.

Physicochemical Profile and Structural Dynamics

The synthetic utility of 6-deoxy-D-mannono-1,4-lactone is intrinsically linked to its rigid 1,4-lactone architecture. The cyclic ester restricts the conformational flexibility of the molecule, locking the hydroxyl groups into a predictable spatial arrangement. This rigidity is essential for stereoselective transformations, as it dictates the facial accessibility of incoming reagents and stabilizes transition states during nucleophilic attacks.

Table 1: Physicochemical Characteristics of 6-deoxy-D-mannono-1,4-lactone

Property	Value / Description
Chemical Name	6-deoxy-D-mannono-1,4-lactone
IUPAC Name	(3S,4R,5R)-3,4-Dihydroxy-5-((R)-1-hydroxyethyl)dihydrofuran-2(3H)-one
CAS Registry Number	106293-98-5
Molecular Formula	C6H10O5
Molecular Weight	162.14 g/mol
Stereochemical Configuration	3S, 4R, 5R
Topological Polar Surface Area (TPSA)	86.99 Ų
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5
Rotatable Bonds	1

Mechanistic Role in Advanced Therapeutics

A. Precursor to D-Rhamnose and Antibiotic Targets

6-deoxy-D-mannono-1,4-lactone is a direct upstream precursor to1[1]. D-Rhamnose is a critical component in the study of bacterial cell walls, cell signaling, and bacterial virulence. By reducing the lactone to its corresponding lactol, researchers can synthesize D-Rhamnose derivatives to develop targeted antibiotics that disrupt bacterial cell wall synthesis and overcome antibiotic resistance mechanisms.

B. Synthesis of Pseudo-Nucleosides and Antiviral Agents

The lactone serves as a foundational scaffold for the synthesis of pseudo-nucleosides. By converting the lactone into 1,4-anhydro-pentitols or hexitols, researchers can generate analogs of DNA/RNA where the standard 2-deoxy-D-ribose is replaced. These structural modifications yield compounds that are highly effective against viral replication—such as HIV integrase inhibitors—and exhibit potent antitumor properties against leukemia and lung cancers[2].

C. Regioselective Fluorination via Epoxide Intermediates

Fluorinated deoxy sugars are highly sought after in pharmacology due to their enhanced metabolic stability and altered lipophilicity. 6-deoxy-D-mannono-1,4-lactone can be converted into a 2,3-anhydro-lactone (an epoxide). The strongly electron-withdrawing nature of the adjacent lactone carbonyl polarizes the epoxide, enabling highly regioselective nucleophilic attack. When treated with specific hydrogen fluoride-amine complexes (e.g., Et3N·3HF), the epoxide opens exclusively at the C-2 position to yield3[3].

Validated Experimental Protocols

Protocol 1: Controlled Cryogenic Reduction to D-Rhamnose

Objective: Reduce the 1,4-lactone to D-Rhamnose (lactol) without over-reduction to the open-chain alditol. Causality & Rationale: Standard reducing agents (e.g., LiAlH4) will rapidly over-reduce the ester to a primary alcohol. Diisobutylaluminum hydride (DIBAL-H) is utilized at cryogenic temperatures (-78 °C) because it forms a stable tetrahedral aluminum intermediate. This intermediate prevents further hydride transfer and only collapses to the desired aldehyde/lactol upon aqueous quenching, making the system self-validating against over-reduction. Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of 6-deoxy-D-mannono-1,4-lactone in anhydrous tetrahydrofuran (THF) under a strict argon atmosphere to prevent moisture-induced quenching of the hydride.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach an internal temperature of -78 °C. This thermal suppression is critical to stabilize the tetrahedral intermediate.

• Hydride Addition: Add 1.1 eq of DIBAL-H (1.0 M in toluene) dropwise over 45 minutes. The slow addition prevents exothermic spikes that could lead to over-reduction.

• Quenching: Quench the reaction at -78 °C with anhydrous methanol to destroy excess DIBAL-H, followed by the addition of a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Phase Separation: Warm the mixture to room temperature and stir vigorously for 2 hours. Rochelle's salt chelates the aluminum byproducts, breaking the emulsion and allowing clean extraction of D-Rhamnose into the organic phase.

Protocol 2: Regioselective Fluorination of 2,3-Anhydro-Lactones

Objective: Synthesize a 2-fluoro-2-deoxy-lactone via the regioselective ring-opening of a 2,3-anhydro derivative of 6-deoxy-D-mannono-1,4-lactone. Causality & Rationale: The choice of fluorinating agent dictates regioselectivity. While Olah's reagent or collidine·3HF results in complex mixtures of 2-fluoro and 3-fluoro isomers, Triethylamine trihydrofluoride (Et3N·3HF) provides the exact ratio of "free HF" needed to achieve exclusive C-2 opening. The lactone carbonyl stabilizes the transition state for nucleophilic attack at the α-position (C-2), ensuring absolute regiochemical control[3]. Step-by-Step Methodology:

• Epoxidation: Convert 6-deoxy-D-mannono-1,4-lactone to 2,3-anhydro-6-bromo-6-deoxy-D-mannono-1,4-lactone using standard bromination and dehydration techniques (e.g., HBr/AcOH)[2].

• Fluorination Setup: Dissolve the 2,3-anhydro-lactone in a non-reactive solvent (e.g., dichloromethane) in a Teflon or polyethylene flask, as HF complexes will etch standard borosilicate glassware.

• Reagent Addition: Add 3.0 eq of Et3N·3HF. Stir the mixture at elevated temperatures (e.g., 80 °C if using a sealed tube) until TLC indicates complete consumption of the epoxide.

• Isolation: Neutralize the reaction carefully with saturated aqueous NaHCO3. Extract the exclusively formed 2-fluoro-2-deoxy-lactone, dry over MgSO4, and purify via silica gel chromatography.

Visualizations

Synthetic divergence of 6-deoxy-D-mannono-1,4-lactone into D-Rhamnose and fluorinated precursors.

Mechanistic pathway of regioselective fluorination at the C-2 position using Et3N·3HF.

References

• Title: Cas 634-74-2, D-Rhamnose Source: LookChem URL
• Title: Product Class 7: Oligo- and Monosaccharide Ethers Source: Thieme E-Books URL
• Title: Reaction of epoxyaldonolactones with HF-amine complexes Source: SciSpace URL

Sources

• 1. lookchem.com [lookchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Note: Advanced Glycosylation Strategies for 6-Deoxy-D-manno-heptopyranosyl Donors

Introduction & Biological Significance

The 6-deoxy-D-manno-heptopyranose residue is a critical, yet synthetically formidable, structural motif found in the capsular polysaccharides (CPS) of several virulent human pathogens, including Campylobacter jejuni, Burkholderia pseudomallei, and Burkholderia mallei[1]. The precise stereoselective assembly of these bacterial glycans is paramount for the development of structurally defined glycoconjugate vaccines and diagnostic probes [2].

Constructing the 1,2-cis- β -mannosidic linkage utilizing 6-deoxy-D-manno-heptopyranosyl donors presents a unique trifecta of mechanistic challenges:

• The Anomeric Effect: Strongly favors the formation of the axial α -glycoside.

• Steric Hindrance: The axial C2 substituent (inherent to the manno-configuration) physically impedes nucleophilic attack from the β -face.

• Absence of Neighboring Group Participation: Standard C2 ester protecting groups direct the reaction toward the α -anomer or form dead-end stable orthoesters, necessitating the use of non-participating ether groups at C2.

To overcome these thermodynamic and kinetic barriers, modern carbohydrate chemistry relies on precisely engineered donor activation, conformational locking, and intramolecular delivery mechanisms.

Mechanistic Principles of β -Selective Heptosylation

Mechanistic pathways for stereoselective 6-deoxy-D-manno-heptosylation.

Gold(I)-Catalyzed Intermolecular Glycosylation

Utilizing o-hexynylbenzoate as the anomeric leaving group, this method employs a Gold(I) catalyst (e.g., SPhosAuNTf 2​ ) to activate the donor. The causality of the β -selectivity lies in the structural dynamics of the catalyst. The bulky SPhos ligand and the NTf 2−​ counterion form a tight ion pair that shields the α -face of the transient oxacarbenium ion, forcing the incoming acceptor alcohol to attack exclusively from the β -face [3].

Intramolecular Aglycon Delivery (IAD)

IAD entirely bypasses the intermolecular face-selectivity issue. By installing a 2-naphthylmethyl (NAP) ether at the C2 position of a thioglycoside donor, the acceptor can be covalently tethered via a mixed acetal following DDQ oxidation. Subsequent activation of the thioglycoside triggers an intramolecular delivery of the aglycon exclusively to the β -face, dictated by the rigid cyclic transition state [1].

Preactivation and Radical Fragmentation

This approach relies on the torsional control imparted by a 4,6-O-acetal protecting group. A 4,6-O-[1-cyano-2-(2-iodophenyl)ethylidene] acetal-protected thioglycoside is preactivated with 1-benzenesulfinylpiperidine (BSP) and Tf 2​ O to form an α -covalent triflate. The acceptor displaces the triflate via an S N​ 2-like mechanism to yield the β -glycoside. A subsequent reductive radical fragmentation removes the complex acetal to reveal the 6-deoxy functionality [4][5].

Experimental Protocols

Step-by-step workflow for the stereoselective synthesis of 6-deoxy-D-manno-heptopyranosides.

Protocol A: Gold(I)-Catalyzed β -Selective Glycosylation

Objective: Intermolecular coupling of a 6-deoxy-D-manno-heptopyranosyl o-hexynylbenzoate donor with a structurally complex acceptor.

Reagents:

• Donor (1.0 equiv) and Acceptor (1.2 equiv)

• SPhosAuNTf 2​ (0.35 equiv)

• Activated 4Å Molecular Sieves (MS)

• Anhydrous CH 2​ Cl 2​

Step-by-Step Methodology:

• Preparation: Co-evaporate the donor and acceptor with anhydrous toluene (3 × 5 mL) to remove trace water. Dissolve the mixture in anhydrous CH 2​ Cl 2​ (0.05 M) and add freshly activated 4Å MS.

• Equilibration: Stir the suspension at room temperature for 30 minutes under an Argon atmosphere, then cool the reaction vessel strictly to -20 °C. Causality: Lower temperatures stabilize the oxacarbenium ion and tighten the ion pair with the NTf 2−​ counterion, maximizing α -face shielding.

• Activation: Add SPhosAuNTf 2​ (0.35 equiv) in one portion. The reaction mixture will typically turn a pale yellow.

• Monitoring: Track the reaction via TLC (Hexanes/EtOAc). The o-hexynylbenzoate donor should be fully consumed within 1–2 hours.

• Quenching & Purification: Quench the reaction by adding a few drops of Et 3​ N. Filter the mixture through a pad of Celite to remove the MS, concentrate the filtrate under reduced pressure, and purify via silica gel flash chromatography.

Validation Checkpoint: Analyze the purified product via 1 H-coupled 13 C NMR. A one-bond coupling constant ( JC1,H1​ ) of ~152 Hz confirms the successful formation of the 1,2-cis- β -linkage, whereas a value of ~170 Hz would indicate the undesired α -anomer.

Protocol B: NAP-Mediated Intramolecular Aglycon Delivery (IAD)

Objective: Absolute β -stereocontrol via covalent tethering of the acceptor to the C2-position of a thioglycoside donor.

Reagents:

• C2-NAP protected thioglycoside donor (1.0 equiv)

• Acceptor (1.5 equiv)

• DDQ (1.2 equiv)

• NIS (1.5 equiv) / AgOTf (0.2 equiv)

Step-by-Step Methodology:

• Tethering (Mixed Acetal Formation): Dissolve the donor and acceptor in anhydrous CH 2​ Cl 2​ containing 4Å MS. Add DDQ and stir at room temperature for 4 hours. Causality: DDQ oxidatively cleaves the NAP ether, generating an oxocarbenium intermediate at the naphthyl carbon, which is immediately trapped by the acceptor alcohol to form a rigid mixed acetal.

• Intermediate Isolation: Quench with saturated aqueous NaHCO 3​ , extract with CH 2​ Cl 2​ , and purify the mixed acetal intermediate via short-column chromatography.

• Intramolecular Delivery (IAD): Dissolve the purified mixed acetal in anhydrous CH 2​ Cl 2​ with 4Å MS. Cool to -40 °C.

• Activation: Add NIS followed by AgOTf. Stir for 1 hour, allowing the temperature to gradually rise to 0 °C. Causality: Activation of the anomeric thioether forces the tethered acceptor to attack intramolecularly. The geometric constraints of the tether restrict attack exclusively to the β -face.

• Quenching: Quench with saturated aqueous Na 2​ S 2​ O 3​ to neutralize iodine, extract, and purify.

Validation Checkpoint: Perform 2D NOESY NMR on the final product. Strong NOE cross-peaks between the H-1 and H-2, as well as H-1 and H-3/H-5 protons, definitively validate the β -configuration.

Quantitative Data & Strategy Comparison

The following table synthesizes the performance metrics of the leading glycosylation strategies for 6-deoxy-D-manno-heptopyranosyl donors, allowing researchers to select the optimal methodology based on their specific synthetic constraints.

Glycosylation Strategy	Donor Leaving Group	Key Protecting Group	Promoter / Catalyst	Typical Yield	Stereoselectivity ( β : α )
Gold(I) Catalysis	o-Hexynylbenzoate	Standard Ethers (e.g., Benzyl)	SPhosAuNTf 2​	80–95%	Up to 10:1
IAD (Aglycon Delivery)	Thioglycoside (STol / SPh)	C2-Naphthylmethyl (NAP)	NIS / AgOTf	60–80% (over 2 steps)	> 99:1 (Exclusive β )
Preactivation / Radical	Thioglycoside (STol / SPh)	4,6-O-Acetal (Iodophenyl variant)	BSP / Tf 2​ O	70–85%	> 99:1 (Exclusive β )

References

• Promoter-Assisted Stereoselective Synthesis of the 6-Deoxy-β-d-manno-heptopyranose Oligosaccharides Source: Organic Letters - ACS Publications URL:3

• Intramolecular Aglycon Delivery Enables the Synthesis of 6-Deoxy-β-d-manno-heptosides as Fragments of Burkholderia pseudomallei and Burkholderia mallei Capsular Polysaccharide Source: The Journal of Organic Chemistry - ACS Publications URL:1

• Recent progress in chemical synthesis of bacterial surface glycans Source: eScholarship.org URL:2

• 6-deoxy-glycero-β-d-manno-heptopyranosyl-(1→4)-α-l-rhamno-pyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide from Plesimonas shigelloides Source: Journal of the American Chemical Society URL:4

• 3)-6-deoxy-glycero-beta-D-manno-heptopyranosyl-(1-->4)-alpha-L- Rhamno-Pyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide From Plesimonas Shigelloides Source: PubMed - NIH.gov URL:5

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• 5. Stereocontrolled synthesis of the D- and L-glycero-beta-D-manno-heptopyranosides and their 6-deoxy analogues. Synthesis of methyl alpha-l-rhamno-pyranosyl-(1-->3)-D-glycero-beta-D-manno-heptopyranosyl- (1-->3)-6-deoxy-glycero-beta-D-manno-heptopyranosyl-(1-->4)-alpha-L- rhamno-pyranoside, a tetrasaccharide subunit of the lipopolysaccharide from Plesimonas shigelloides - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Application Note: Mass Spectrometry Workflows for the Elucidation of 6-Deoxy-D-manno-heptose Biosynthesis and Structure

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Validated Protocols

Biological Imperative and Analytical Challenges

The rare monosaccharide 6-deoxy-D-manno-heptose is a critical structural component of the capsular polysaccharides (CPS) and lipopolysaccharide (LPS) O-antigens in several Gram-negative bacterial pathogens, including Yersinia pseudotuberculosis and Campylobacter jejuni[1]. Biologically, the incorporation of this modified heptose is directly linked to bacterial virulence, providing a critical barrier function against bile salts, polymyxin, and novobiocin[2]. Consequently, the enzymes governing its biosynthesis represent highly attractive targets for novel antimicrobial therapeutics and carbohydrate-based vaccine development[3].

Characterizing 6-deoxy-heptoses presents unique analytical challenges. Their low natural abundance, extreme stereochemical complexity, and lability require highly specific, self-validating mass spectrometry (MS) workflows. This guide details two orthogonal MS strategies: Electrospray Ionization MS (ESI-MS) for real-time monitoring of intact biosynthetic intermediates, and Gas Chromatography-MS (GC-MS) for the definitive structural elucidation of the sugar from complex bacterial matrices.

Biosynthetic Pathway Elucidation

The biosynthesis of GDP-6-deoxy-D-manno-heptose proceeds via a highly conserved enzymatic cascade. The process is initiated by a C6 dehydratase (e.g., DmhA in Y. pseudotuberculosis or WcbK in C. jejuni), which converts the precursor GDP-D-glycero-α-D-manno-heptose into a 4-keto intermediate[3][4]. Subsequently, a C4 reductase (e.g., DmhB or WcaG) reduces the ketone in the presence of NAD(P)H to yield the final 6-deoxy-heptose product[3][5].

Enzymatic biosynthesis of GDP-6-deoxy-D-manno-heptose monitored via ESI-MS.

Protocol A: In Vitro Enzymatic Synthesis and ESI-MS Monitoring

To screen for enzymatic inhibitors or characterize novel dehydratases/reductases, intact GDP-sugars must be analyzed. ESI-MS in negative ion mode is the gold standard here, as the diphosphate moiety of the GDP-sugar readily yields a highly stable [M-H]- ion without the need for derivatization[6][7].

Self-Validating Experimental Methodology

• Reaction Setup: Prepare a 100 µL reaction mixture containing 2.0 mM GDP-D-glycero-α-D-manno-heptose, 2.5 µM purified C6 dehydratase (e.g., DmhA), and 300 µM NADPH in 50 mM ammonium bicarbonate (NH₄HCO₃) buffer (pH 7.5) [6].

  • Causality for Buffer Selection: Unlike Tris or Phosphate buffers, NH₄HCO₃ is highly volatile. It maintains the physiological pH required for enzymatic activity while preventing catastrophic ion suppression during direct-infusion ESI-MS analysis.

• Incubation & Quenching: Incubate at 37°C for 1 hour. Quench the reaction by passing the mixture through a 10K MWCO (Molecular Weight Cut-Off) ultrafiltration spin column [4].

  • Causality for Quenching: Chemical quenching (e.g., using TFA) can hydrolyze the labile glycosidic bond of the GDP-sugar. Physical removal of the enzyme via ultrafiltration halts the reaction instantly while preserving the intact intermediate for MS.

• ESI-MS Analysis: Dilute the filtrate 1:10 in 50% LC-MS grade methanol. Infuse directly into a Q-Exactive or equivalent high-resolution mass spectrometer operating in negative ion mode[6].

• Validation Checkpoint: The system validates itself via strict mass shift tracking. The substrate must appear at m/z 634.08. A successful dehydration is confirmed by an exact -18 Da shift to m/z 616.08[7]. Subsequent addition of the C4 reductase must yield a +2 Da shift to m/z 618.08, confirming ketone reduction.

Protocol B: GC-MS Structural Characterization via Alditol Acetates

While ESI-MS confirms enzymatic mass shifts, it cannot easily differentiate stereoisomers (e.g., manno vs. altro configurations). For definitive structural and linkage analysis from wild-type bacterial polysaccharides, the sugars must be cleaved, reduced, and derivatized into volatile alditol acetates for GC-MS[1].

Self-validating GC-MS workflow for structural elucidation via alditol acetates.

Self-Validating Experimental Methodology

• Internal Standardization: Spike the purified bacterial polysaccharide sample (1 mg) with 10 µg of myo-inositol.

  • Causality: Myo-inositol acts as an internal standard to quantify recovery efficiency across the harsh hydrolysis and derivatization steps.

• Acid Hydrolysis: Hydrolyze the sample using 2M Trifluoroacetic acid (TFA) at 120°C for 2 hours, then evaporate under a stream of nitrogen[1].

  • Causality: Deoxysugars are significantly more acid-labile than standard hexoses. 2M TFA provides the optimal balance—strong enough to cleave the polysaccharide linkages, but volatile enough to be removed completely without leaving residual salts that would inhibit downstream reduction.

• Isotopic Reduction: Resuspend the hydrolysate in 1M aqueous ammonia and add 10 mg of Sodium borodeuteride (NaBD₄) . Incubate at room temperature for 2 hours.

  • Causality for Deuterium Labeling: Reduction opens the sugar ring to form a linear alditol. Using NaBD₄ instead of NaBH₄ introduces a deuterium atom specifically at the C1 position. This isotopic label breaks the symmetry of the molecule, allowing unambiguous assignment of primary fragments in the Electron Ionization (EI) mass spectrum (differentiating the C1 end from the C6-deoxy end).

• Acetylation: Neutralize with glacial acetic acid, evaporate, and acetylate the residue using a 1:1 mixture of acetic anhydride and pyridine (100°C for 1 hour). Extract the alditol acetates into dichloromethane.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a mid-polarity capillary column (e.g., DB-5 or ECNSS-M equivalent)[1]. Identify the 6-deoxy-D-manno-heptose peak based on its relative retention time to the internal standard and its unique EI fragmentation pattern.

Quantitative Data Summary

The following table synthesizes the expected quantitative parameters for the enzymatic and mass spectrometric characterization of the 6-deoxy-D-manno-heptose pathway, serving as a benchmark for assay validation.

Enzyme	Source Organism	Substrate	Product	Substrate m/z[M-H]-	Product m/z[M-H]-	Kₘ (mM)	k_cat
DmhA	Y. pseudotuberculosis	GDP-D-glycero-D-manno-heptose	GDP-6-deoxy-4-keto-D-lyxo-heptose	634.08	616.08	0.23	1.1 s⁻¹
DmhB	Y. pseudotuberculosis	GDP-6-deoxy-4-keto-D-lyxo-heptose	GDP-6-deoxy-D-manno-heptose	616.08	618.08	N/A	N/A
WcbK	C. jejuni	GDP-D-glycero-D-manno-heptose	GDP-6-deoxy-4-keto-D-lyxo-heptose	634.08	616.08	N/A	N/A
WcaG	C. jejuni	GDP-6-deoxy-4-keto-D-lyxo-heptose	GDP-6-deoxy-D-manno-heptose	616.08	618.08	N/A	N/A

Note: Kinetic parameters (Kₘ and k_cat) for DmhA demonstrate its high efficiency and specificity for GDP-manno-heptose over standard GDP-mannose[3][8].

References

• Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Reaction Mechanism and Three-Dimensional Structure of GDP-d-glycero-α-d-manno-heptose 4,6-Dehydratase from Campylobacter jejuni Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Complete 6-Deoxy-D-altro-heptose Biosynthesis Pathway from Campylobacter jejuni Source: Journal of Biological Chemistry / Western University URL:[Link]

• Biosynthesis of 3,6-Dideoxy-heptoses for the Capsular Polysaccharides of Campylobacter jejuni Source: Biochemistry - ACS Publications URL:[Link]

• Structure of O-Specific Side Chains of Lipopolysaccharides from Yersinia pseudotuberculosis Source: ASM Journals (Infection and Immunity) URL:[Link]

• General assay for enzymes in the heptose biosynthesis pathways using electrospray ionization mass spectrometry Source: ResearchGate URL:[Link]

• The biosynthesis and biological role of 6-deoxyheptose in the lipopolysaccharide O-antigen of Yersinia pseudotuberculosis Source: National Institutes of Health (NIH) / PubMed URL:[Link]

Sources

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• 2. The biosynthesis and biological role of 6-deoxyheptose in the lipopolysaccharide O-antigen of Yersinia pseudotuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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Inhibition of GDP-6-deoxy-α-D-manno-heptose biosynthesis pathway

Application Note: Targeting the GDP-6-deoxy-α-D-manno-heptose Biosynthesis Pathway for Novel Antimicrobial Development

Executive Summary

The escalating crisis of multidrug-resistant Gram-negative bacteria requires the identification and exploitation of novel therapeutic targets. The GDP-6-deoxy-α-D-manno-heptose biosynthesis pathway is a prime candidate for drug development. This pathway is exclusively responsible for synthesizing the critical building blocks of the lipopolysaccharide (LPS) core oligosaccharide and capsular polysaccharides (CPS) in severe human pathogens, including Campylobacter jejuni, Yersinia pseudotuberculosis, and Burkholderia pseudomallei[1][2]. Because this metabolic cascade is entirely absent in mammalian hosts, inhibiting it provides a highly selective therapeutic window. Disruption of this pathway compromises the bacterial outer membrane's structural integrity, rendering the pathogen non-viable or profoundly susceptible to existing antibiotics[1].

Mechanistic Pathway Analysis

The biosynthesis of GDP-6-deoxy-α-D-manno-heptose is driven by a highly coordinated enzymatic cascade. Understanding the precise biochemical transitions is critical for designing targeted inhibitors. The pathway proceeds through three primary stages:

• Nucleotide Activation (HddC) : The pathway initiates with D-glycero-α-D-manno-heptose-1-phosphate guanylyltransferase (HddC). This enzyme catalyzes the transfer of a guanosine monophosphate (GMP) moiety from GTP to the heptose-1-phosphate, yielding GDP-D-glycero-α-D-manno-heptose[1][3].

• Dehydration and Oxidation (DmhA / WcbK) : The intermediate is then processed by a 4,6-dehydratase (DmhA in Y. pseudotuberculosis or WcbK in C. jejuni). Through a tightly bound NAD+ cofactor, the enzyme oxidizes the C4 hydroxyl and eliminates water at C5/C6, forming GDP-6-deoxy-4-keto-D-lyxo-heptose[2][4].

• Reduction (DmhB / WcaG) : Finally, a C4 reductase (DmhB or WcaG) utilizes NAD(P)H to reduce the 4-keto intermediate, finalizing the synthesis of GDP-6-deoxy-α-D-manno-heptose[4][5].

Enzymatic cascade of the GDP-6-deoxy-α-D-manno-heptose biosynthesis pathway.

Inhibitor Profiling and Quantitative Data

Recent high-throughput screening campaigns have successfully identified potent inhibitors targeting the HddC enzyme. By blocking the initial nucleotidyltransferase activity, these compounds halt the entire downstream cascade. The table below summarizes key validated inhibitors, their target organisms, and their half-maximal inhibitory concentrations (IC50)[1][6].

Compound Name	Target Enzyme	Pathogen Source	IC50 (μM)	Mechanism of Action
ChemBridge 7929959	HddC (YpHddC)	Yersinia pseudotuberculosis	0.222	Competitive block of GMP transfer
(-)-Nyasol	HddC (BpHddC)	Burkholderia pseudomallei	17.6	Guanylyltransferase inhibition

Experimental Protocol: Label-Free ESI-MS Inhibition Assay

To validate novel inhibitors against enzymes like HddC, researchers must avoid traditional coupled-enzyme colorimetric assays (such as Malachite Green), which are prone to false positives from library compounds that absorb light or spontaneously hydrolyze[7]. Electrospray Ionization Mass Spectrometry (ESI-MS) provides a direct, label-free readout of substrate depletion and product formation[8].

Causality & Assay Logic: Because the natural substrate (D-glycero-α-D-manno-heptose-1-phosphate) is highly unstable and difficult to source commercially, this protocol utilizes α-D-mannose-1-phosphate (αM1P) as a surrogate substrate. HddC readily accepts αM1P, allowing for robust kinetic tracking of the GMP transfer[1][7]. The reaction relies on volatile buffers to prevent ion suppression during ESI-MS analysis.

Step-by-step workflow for the label-free ESI-MS enzyme inhibition assay.

Step-by-Step Methodology

1. Reagent Preparation

• Reaction Buffer: Prepare 50 mM Ammonium Bicarbonate ( NH4​HCO3​ ), pH 7.5. (Note: Non-volatile salts like NaCl or Tris will severely suppress the MS signal and must be avoided).

• Substrate Mix: Prepare a solution containing 100 μM GTP and 100 μM αM1P in the reaction buffer.

• Enzyme: Dilute purified recombinant HddC to a working concentration of 1 μM.

2. Inhibitor Pre-incubation

• Dispense 10 μL of the target inhibitor (dissolved in DMSO) into a 96-well assay plate. Ensure the final DMSO concentration in the assay does not exceed 5% to prevent enzyme denaturation.

• Add 10 μL of the HddC enzyme solution to the inhibitor.

• Incubate at 37°C for 15 minutes. Causality: Pre-incubation is critical to allow for the equilibration of slow-binding or allosteric inhibitors before they are forced to compete with the substrate.

3. Reaction Initiation & Self-Validation

• Initiate the enzymatic reaction by adding 20 μL of the Substrate Mix to each well.

• Incubate at 37°C for 30 minutes.

• Self-Validating Controls: The assay integrity must be validated in every run. Include a Positive Control (Enzyme + Substrates + DMSO vehicle) to establish the 100% activity baseline, and a Negative Control (Heat-inactivated Enzyme + Substrates) to rule out non-enzymatic substrate hydrolysis.

4. Reaction Quenching

• Add 40 μL of ice-cold 100% methanol to the mixture. Causality: Methanol instantly denatures the enzyme, halting the reaction at the exact time point, and precipitates the protein to prevent clogging of the delicate ESI-MS capillary.

• Centrifuge the plate at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

5. ESI-MS Analysis

• Inject the clarified supernatant directly into the ESI-MS operating in negative-ion mode.

• Monitor the depletion of the GTP substrate peak (m/z 522 [M−H]− ) and the appearance of the surrogate product peak (GDP-mannose, m/z 604 [M−H]− )[2].

• Calculate the specific IC50 by plotting the ratio of Product/Substrate ion intensities against logarithmic inhibitor concentrations.

References

• Kim, S., Jo, S., Kim, M. S., & Shin, D. H. (2020). "A Study of a Potent Inhibitor Against a GDP-6-Deoxy-α-d-Manno-Heptose Biosynthesis Pathway as Antibiotic Candidates." Microbial Drug Resistance. Available at:[Link]

• Butty, F. D., Aucoin, M., Morrison, L., Ho, N., Shaw, G., & Creuzenet, C. (2009). "Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB." Journal of Biological Chemistry. Available at:[Link]

• Kim, S., et al. (2017). "General assay for enzymes in the heptose biosynthesis pathways using electrospray ionization mass spectrometry." Analytical Biochemistry. Available at:[Link]

• Raushel, F. M., et al. (2022). "Reaction Mechanism and Three-Dimensional Structure of GDP-d-glycero-α-d-manno-heptose 4,6-Dehydratase from Campylobacter jejuni." Biochemistry. Available at:[Link]

Sources

• 1. A Study of a Potent Inhibitor Against a GDP-6-Deoxy-α-d- Manno-Heptose Biosynthesis Pathway as Antibiotic Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. holdenlab.biochem.wisc.edu [holdenlab.biochem.wisc.edu]
• 3. Information on EC 2.7.7.71 - D-glycero-alpha-D-manno-heptose 1-phosphate guanylyltransferase - BRENDA Enzyme Database [brenda-enzymes.info]
• 4. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Nyasol | CAS:96895-25-9 | Lignans | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]

Application Note: Development of Inhibitors for 6-Deoxy-D-manno-heptose Biosynthetic Enzymes

Introduction and Rationale

The emergence of multidrug-resistant Gram-negative bacteria necessitates the development of novel antivirulence strategies that disarm pathogens rather than kill them, thereby minimizing selective pressure for resistance. A prime target for this approach is the biosynthesis of uniquely modified capsular and lipopolysaccharide (LPS) sugars, such as 6-deoxy-D-manno-heptose. This rare sugar is a critical virulence determinant in pathogens like Campylobacter jejuni and Yersinia pseudotuberculosis, playing an essential role in host evasion, serum resistance, and the barrier function of the O-antigen[1][2].

Because the enzymes responsible for 6-deoxy-D-manno-heptose biosynthesis are highly conserved among specific pathogens and absent in mammalian hosts, they represent ideal therapeutic targets. As a Senior Application Scientist, I have designed this protocol guide to address the historical bottlenecks in targeting this pathway: the lack of commercially available nucleotide-sugar substrates and the high false-positive rates of traditional colorimetric high-throughput screening (HTS) assays.

Biosynthetic Pathway & Target Identification

The biosynthesis of GDP-6-deoxy-D-manno-heptose is a highly orchestrated, multi-step enzymatic cascade. The upstream pathway utilizes GmhA, GmhB, GmhC, and GmhD to convert sedoheptulose 7-phosphate into D-glycero-D-manno-heptose-1-phosphate. From here, three primary enzymes serve as highly druggable nodes for inhibitor development:

• HddC (Guanylyltransferase): Catalyzes the transfer of a GMP moiety to D-glycero-D-manno-heptose-1-phosphate to form GDP-D-glycero-D-manno-heptose[3].

• DmhA / WcbK (C6 Dehydratase): Dehydrates GDP-D-glycero-D-manno-heptose to generate the intermediate GDP-6-deoxy-4-keto-D-mannose. Kinetic analysis confirms that DmhA processes this genuine substrate with high efficiency ( Km​ = 0.23 mM, kcat​ = 1.1 s⁻¹)[2].

• DmhB / WcaG (C4 Reductase): Reduces the C4-keto group of the intermediate in the presence of NAD(P)H to yield the final product, GDP-6-deoxy-D-manno-heptose[1][2].

Biosynthetic pathway of GDP-6-deoxy-D-manno-heptose highlighting key enzymatic targets.

Inhibitor Landscape & Quantitative Data

Recent screening efforts have successfully identified potent inhibitors against both upstream and downstream enzymes in this pathway. Table 1 summarizes validated lead compounds, providing a benchmark for IC₅₀ values in your own assay development.

Table 1: Validated Inhibitors of the Heptose Biosynthetic Pathway

Target Enzyme	Organism	Lead Compound / Inhibitor	IC₅₀ (μM)	Mechanism of Action / Notes
HddC	Y. pseudotuberculosis	Chembridge 7929959	0.222	Competes with αM1P; blocks GMP transfer[3]
GmhA	Escherichia coli	D-glucopyranose H7P analogue	34.0	Substrate analogue targeting isomerase[4]
HldE	Escherichia coli	D-glucopyranose H7P analogue	9.4	Binds the kinase domain simultaneously[4]

Experimental Protocols

To establish a self-validating screening system, we must first synthesize the native substrate (Protocol 1) and then deploy a label-free mass spectrometry assay (Protocol 2). Relying on coupled-enzyme optical assays often leads to false positives due to the highly colored or aggregating nature of HTS library compounds. Direct detection of the mass shift via ESI-MS ensures absolute causality between inhibitor presence and catalytic failure.

Protocol 1: Enzymatic Synthesis of GDP-D-glycero-D-manno-heptose

Causality Note: Because GDP-D-glycero-D-manno-heptose is not commercially available, it must be synthesized in vitro. Using recombinant GmhA/B/C/D enzymes ensures the correct stereochemistry of the substrate, which is critical for downstream recognition by DmhA[2].

Reagents & Equipment:

• Sedoheptulose 7-phosphate (5 mM), ATP (5 mM), GTP (5 mM), MgCl₂ (10 mM).

• Purified recombinant GmhA, GmhB, GmhC, GmhD, and HddC (10 μg/mL each).

• 10 kDa MWCO centrifugal filter units.

• FPLC system with a Mono Q anion-exchange column.

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL reaction vessel, combine 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 5 mM sedoheptulose 7-phosphate, 5 mM ATP, and 5 mM GTP.

• Initiation: Add 10 μg/mL of each purified recombinant enzyme (GmhA, GmhB, GmhC, GmhD, and HddC) to the mixture.

• Incubation: Incubate the reaction at 37°C for 4 hours with gentle agitation.

• Quenching: Terminate the reaction and remove the enzymes by passing the mixture through a 10 kDa MWCO centrifugal filter unit at 4,000 × g for 15 minutes.

• Purification: Load the filtrate onto a Mono Q anion-exchange column pre-equilibrated with 10 mM ammonium bicarbonate. Elute using a linear gradient of 10 mM to 500 mM ammonium bicarbonate.

• Validation & Storage: Lyophilize the fractions containing GDP-D-glycero-D-manno-heptose. Verify the product mass (m/z 604 in negative mode) and purity via ESI-MS and NMR. Store at -80°C.

Protocol 2: Label-Free ESI-MS High-Throughput Screening for DmhA Inhibitors

Causality Note: The C6 dehydration catalyzed by DmhA results in a distinct loss of water, shifting the mass of the substrate from m/z 604 to m/z 586. By using GDP-glucose (m/z 562) as an internal standard, we normalize any variations in ionization efficiency across the 384-well plate, making the assay strictly self-validating[3].

Step-by-Step Methodology:

• Compound Dispensing: Acoustically dispense 1 μL of the compound library (in 100% DMSO) into a 384-well polypropylene plate.

• Enzyme Pre-incubation: Add 10 μL of assay buffer (50 mM HEPES pH 7.5, 5 mM MgCl₂) containing 50 nM purified DmhA to each well. Incubate for 15 minutes at room temperature to allow for equilibrium binding of potential inhibitors.

• Reaction Initiation: Add 10 μL of substrate mix containing 100 μM GDP-D-glycero-D-manno-heptose (synthesized in Protocol 1) to all wells.

• Catalysis: Seal the plate and incubate at 37°C for exactly 30 minutes.

• Quenching & Internal Standard Addition: Stop the reaction by adding 20 μL of ice-cold methanol spiked with 10 μM GDP-glucose (Internal Standard). The methanol precipitates the DmhA enzyme, halting catalysis immediately.

• Clearance: Centrifuge the plate at 4,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• ESI-MS Analysis: Inject 5 μL of the clarified supernatant into a flow-injection ESI-MS system operating in negative ion mode.

• Data Processing: Monitor the specific exact masses: Substrate (m/z 604), Product (m/z 586), and Internal Standard (m/z 562). Calculate the percentage of inhibition by comparing the Product/Internal Standard ratio of the test wells against the DMSO vehicle control wells.

Label-free ESI-MS high-throughput screening workflow for heptose biosynthesis inhibitors.

References

• Complete 6-Deoxy-d-altro-heptose Biosynthesis Pathway from Campylobacter jejuni: MORE COMPLEX THAN ANTICIP
• Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associ
• A Study of a Potent Inhibitor Against a GDP-6-Deoxy-α-d- Manno-Heptose Biosynthesis Pathway as Antibiotic Candid
• Systematic Synthesis of Inhibitors of the Two First Enzymes of the Bacterial Heptose Biosynthetic Pathway: Towards Antivirulence Molecules Targeting Lipopolysaccharide Biosynthesis.

Sources

• 1. Complete 6-Deoxy-d-altro-heptose Biosynthesis Pathway from Campylobacter jejuni: MORE COMPLEX THAN ANTICIPATED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Study of a Potent Inhibitor Against a GDP-6-Deoxy-α-d- Manno-Heptose Biosynthesis Pathway as Antibiotic Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Yields in the Multi-Step Synthesis of 6-Deoxy-D-manno-heptose

Welcome to the Technical Support Center for carbohydrate synthesis and glycobiology. 6-Deoxy-D-manno-heptose is a rare, higher-carbon sugar crucial to the structural integrity of capsular polysaccharides (CPS) and lipopolysaccharides (LPS) in pathogenic bacteria such as Campylobacter jejuni, Burkholderia pseudomallei, and Burkholderia mallei[1]. Because this moiety is a prime target for glycoconjugate vaccine development, synthesizing it efficiently—either via de novo chemical chain elongation or enzymatic biosynthesis—is a critical bottleneck for drug development professionals.

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most common points of failure in both chemical and enzymatic workflows. Every solution provided is grounded in mechanistic causality and field-validated protocols.

Part 1: Chemical Synthesis & Glycosylation Troubleshooting

FAQ 1: Why am I experiencing massive yield losses during the de novo C-chain elongation of D-mannose precursors?

The Causality: When utilizing Wittig olefination to elongate the carbon chain of D-mannose derivatives, the alkaline conditions often lead to the concomitant formation of unwanted diene side products, compromising yields (often dropping below 65%)[2]. Furthermore, standard acid-labile protecting groups like p-methoxybenzyl (PMB) are prone to cleavage during subsequent reductive steps[3]. The Solution: Shift your protection strategy. Superior overall yields are obtained when using allyl or tert-butyldimethylsilyl (TBS) groups instead of PMB. Allyl derivatives exhibit significantly increased stability under both reductive and acidic conditions during the 9-step linear synthesis from the known diol precursor[4].

FAQ 2: My β -glycosylation yields are low, and I am getting an inseparable mixture of α and β anomers. How can I force 1,2-cis- β -mannosidic linkage formation?

The Causality: The synthesis of 1,2-cis- β -mannosidic linkages is notoriously difficult. The anomeric effect heavily favors the α -anomer, and the axial C2 substituent sterically blocks nucleophilic attack from the β -face. Standard activation of thioglycosides (e.g., with BSP/Tf 2​ O) typically results in poor stereocontrol[3]. The Solution: You must bypass the standard thermodynamic preferences using one of two advanced stereodirecting strategies:

• Promoter-Assisted Glycosidation: Convert your building block to a glycosyl o-hexynylbenzoate donor. By employing a gold catalyst (), the alkyne is specifically activated. The bulky SPhos ligand and the NTf 2−​ counterion drastically alter the transition state, shielding the α -face and affording the β -linked heptoside in excellent yields (>90%)[1].

• Intramolecular Aglycon Delivery (IAD): Protect the C2 position of your thio-manno-heptose donor with a 2-naphthylmethyl (NAP) ether. NAP-mediated IAD physically tethers the acceptor to the C2 position prior to glycosylation, enforcing delivery exclusively from the β -face without the need for rigid 4,6-O-cyclic protection[4].

Part 2: Enzymatic Biosynthesis Troubleshooting

FAQ 3: My enzymatic conversion of GDP-D-glycero-D-manno-heptose is stalling at the intermediate phase. Why isn't GDP-6-deoxy-D-manno-heptose forming?

The Causality: The enzymatic pathway relies on two distinct enzymes: DmhA (a C6 dehydratase) and DmhB (a C4 reductase). DmhA efficiently converts the substrate to a GDP-4-keto-6-deoxymannose intermediate ( kcat​ of 1.1 s −1 )[5]. If the reaction stalls here, the failure is almost certainly a cofactor mismatch in the reductase step. DmhB has a strict binding affinity for the 2'-phosphate group on the ribose ring of the cofactor. The Solution: Purge the system of NADH and supply a stoichiometric excess of NADPH . DmhB reduces the 4-keto intermediate exclusively in the presence of NADPH; attempting the reduction with NADH will result in poor efficiency and a stalled pathway[5].

Part 3: Quantitative Data Summaries

Table 1: Yield and Stereoselectivity Comparison for Glycosylation Strategies

Strategy	Glycosyl Donor Type	Promoter / Catalyst	Key Protecting Group	Yield (%)	Stereoselectivity ( α : β )
Promoter-Assisted	o-hexynylbenzoate	SPhosAuNTf 2​	TBS (C4)	85–92%	> 1:10 (Highly β -selective)
NAP-IAD	Thioglycoside	NIS / TfOH	NAP (C2)	75–89%	Exclusively β
Standard Activation	Thioglycoside	BSP / Tf 2​ O	Benzyl / PMB	40–60%	Mixed (Often α -biased)

Table 2: Kinetic Parameters for Enzymatic Biosynthesis (DmhA / DmhB)

Enzyme	Function	Substrate	Km​ (mM)	kcat​	Cofactor Requirement
DmhA	C6 Dehydratase	GDP-D-glycero-D-manno-heptose	0.23	1.1 s −1	NAD + (Internal)
DmhA	C6 Dehydratase	GDP-mannose (Off-target)	0.32	0.25 min −1	NAD + (Internal)
DmhB	C4 Reductase	GDP-4-keto-6-deoxymannose	N/A	N/A	NAD(P)H (Strict NADPH)

Part 4: Self-Validating Experimental Protocols

Protocol A: NAP-Mediated Intramolecular Aglycon Delivery (IAD)

This protocol ensures absolute β -stereocontrol during chemical synthesis.

• Regioselective Protection: Treat the allyl-protected 6-deoxy-D-manno-heptose intermediate with dibutyltin(IV) oxide (Bu 2​ SnO) to form a stannylene acetal, followed by reaction with 2-(bromomethyl)naphthalene (NAPBr) and NaH[4].

  • Validation Checkpoint: Perform 2D NMR (HMBC). You must observe strong cross-peak correlations between the CH 2​ of the NAP group and the C2 carbon of the heptose ring to confirm regioselectivity before proceeding[4].

• Tethering: React the NAP-protected donor with your chosen acceptor alcohol under mildly acidic conditions to form the mixed acetal tether.

• IAD Glycosylation: Activate the tethered complex using N-iodosuccinimide (NIS) and trifluoromethanesulfonic acid (TfOH) at -40 °C in anhydrous dichloromethane.

  • Validation Checkpoint: Isolate the product and run 1 H NMR. The formation of the 1,2-cis- β -mannosidic linkage is confirmed by a distinctly small J1,2​ coupling constant (~1.0 Hz) and a 1JC1,H1​ heteronuclear coupling constant of < 160 Hz.

Protocol B: Enzymatic Synthesis of GDP-6-deoxy-D-manno-heptose

This protocol utilizes purified DmhA and DmhB for highly efficient biosynthesis.

• Substrate Generation: Enzymatically synthesize GDP-D-glycero-D-manno-heptose from sedoheptulose 7-phosphate using the GmhA/B/C/D enzyme cascade[5].

• C6 Dehydration: Incubate the purified substrate with 10 µM DmhA in 50 mM Tris-HCl buffer (pH 7.5) at 37 °C for 1 hour.

  • Validation Checkpoint: Extract an aliquot and perform Mass Spectrometry (MS). Look for a mass shift corresponding to the loss of H 2​ O (-18 Da), which confirms the successful generation of the GDP-4-keto-6-deoxymannose intermediate[5]. Do not proceed until this intermediate is confirmed.

• C4 Reduction: Add 15 µM purified DmhB to the reaction mixture along with a 2-fold molar excess of NADPH[5]. Incubate for an additional 2 hours.

  • Validation Checkpoint: Monitor the depletion of NADPH via UV-Vis absorbance at 340 nm. Final confirmation of the GDP-6-deoxy-D-manno-heptose product should be verified via MS and NMR.

Part 5: Workflow Visualizations

Caption: Workflow for the de novo chemical synthesis and stereoselective glycosylation of 6-deoxy-D-manno-heptose.

Caption: Enzymatic biosynthesis pathway of GDP-6-deoxy-D-manno-heptose via DmhA and DmhB enzymes.

References

• Title: Promoter-Assisted Stereoselective Synthesis of the 6-Deoxy-β-d-manno-heptopyranose Oligosaccharides Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Intramolecular Aglycon Delivery Enables the Synthesis of 6-Deoxy-β-d-manno-heptosides as Fragments of Burkholderia pseudomallei and Burkholderia mallei Capsular Polysaccharide Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB Source: Journal of Biological Chemistry (PubMed) URL: [Link]

• Title: 6-deoxy-glycero-β-d-manno-heptopyranosyl-(1→4)-α-l-rhamno-pyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide from Plesimonas shigelloides Source: Journal of the American Chemical Society URL: [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing ionization efficiency of 6-deoxy-D-manno-heptose in mass spectrometry

Technical Support Center: Enhancing MS Ionization of 6-Deoxy-D-manno-heptose

Introduction Welcome to the Advanced Mass Spectrometry Application Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide and FAQ to address the specific challenges of analyzing 6-deoxy-D-manno-heptose. This rare monosaccharide is a critical component of the capsular polysaccharides (CPS) and lipopolysaccharides (LPS) in pathogens like Campylobacter jejuni and Yersinia pseudotuberculosis[1][2]. Due to its lack of basic or acidic functional groups, underivatized 6-deoxy-D-manno-heptose exhibits notoriously poor ionization efficiency in Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry[3].

Here, we explore the mechanistic causality behind ionization enhancement strategies—specifically 1-phenyl-3-methyl-5-pyrazolone (PMP) derivatization—and provide self-validating protocols to ensure absolute data integrity in your glycomics workflows.

Workflow Diagram

Workflow for extraction, PMP derivatization, and LC-MS/MS analysis of 6-deoxy-D-manno-heptose.

Section 1: Expert FAQs & Troubleshooting

Q1: Why does 6-deoxy-D-manno-heptose show such poor ESI-MS response, and why is PMP derivatization the gold standard solution? Mechanistic Causality: Native carbohydrates are highly hydrophilic and lack readily ionizable sites (like primary amines or carboxylic acids). In an ESI droplet, they struggle to compete for surface charge and often remain in the droplet interior, leading to poor gas-phase ion generation[4]. Derivatization with PMP (1-phenyl-3-methyl-5-pyrazolone) solves this by tagging the reducing end of the heptose with two PMP molecules, forming a bis-PMP derivative[5]. This transformation introduces highly hydrophobic phenyl rings, which drive the analyte to the surface of the ESI droplet (increasing the surface activity), and basic pyrazolone nitrogens that readily accept protons, drastically enhancing the ionization efficiency in positive ion mode[6][7]. Furthermore, unlike reductive amination, PMP derivatization occurs under mild alkaline conditions, preventing the acid-catalyzed degradation or desialylation of labile glycans[8].

Q2: My PMP-derivatized 6-deoxy-D-manno-heptose signal is suppressed. What is causing this? Troubleshooting: The most common cause of ion suppression in this workflow is incomplete removal of excess PMP reagent. Because PMP is highly ionizable, residual unreacted PMP will saturate the ESI source, outcompeting the bis-PMP-heptose for available charge. Self-Validating Check: Monitor your LC-UV trace at 245 nm alongside the MS total ion chromatogram (TIC). If the unreacted PMP peak (eluting earlier than the derivatized heptose) is overwhelmingly large and causes a baseline dip in the MS trace, your liquid-liquid extraction step failed. Ensure you perform at least three vigorous extractions with chloroform to remove the unreacted PMP from the aqueous phase.

Q3: How do I optimize the mobile phase to maximize the ionization of the PMP-heptose derivative? Mechanistic Causality: While PMP adds hydrophobicity, the choice of mobile phase dictates the ionization state. Using a volatile buffer like ammonium acetate (5–10 mM) paired with acetonitrile is highly recommended[8][9]. The ammonium ions ( NH4+​ ) act as excellent proton donors in the gas phase, facilitating the formation of [M+H]+ or [M+NH4​]+ adducts. Avoid non-volatile salts (like sodium or potassium buffers), as they cause severe ion suppression and source fouling. A pH of ~5.5 ensures stable retention on a C18 reversed-phase column while maintaining the analyte in an ionizable state[8].

Section 2: Quantitative Data & Optimization Parameters

To achieve the highest yield of the bis-PMP derivative of 6-deoxy-D-manno-heptose, the reaction kinetics must be tightly controlled. The table below summarizes the optimized parameters based on field-proven methodologies[8].

Parameter	Optimal Value	Causality / Effect of Deviation
Reaction Temperature	70 °C	Temperatures <70°C lead to incomplete bis-PMP formation. Temperatures >80°C risk degradation of the heptose ring.
Reaction Time	30 - 40 minutes	Shorter times yield mono-PMP intermediates; longer times cause browning and side-product formation.
Molar Ratio (PMP:Heptose)	10:1	Excess PMP drives the equilibrium toward the bis-PMP product. Ratios <10:1 result in poor quantitative linearity.
Molar Ratio (NaOH:Heptose)	3:1	Mild alkalinity is required to deprotonate the pyrazolone ring for nucleophilic attack. Too much base causes epimerization.
Extraction Solvent	Chloroform (3x)	Chloroform selectively partitions the highly hydrophobic unreacted PMP away from the moderately hydrophobic bis-PMP-sugar.

Section 3: Step-by-Step Methodology

Protocol: Self-Validating PMP Derivatization and LC-MS/MS Analysis This protocol is designed as a self-validating system. By incorporating an internal standard (e.g., an unnatural monosaccharide like L-rhamnose, if absent from the biological sample) and specific QC checkpoints, you ensure quantitative accuracy and confirm the absence of ion suppression.

Phase 1: Reagent Preparation & Reaction

• Sample Prep: Dissolve the dried, hydrolyzed 6-deoxy-D-manno-heptose extract (approx. 100 µg) and 10 µg of internal standard in 100 µL of LC-MS grade water.

• Reagent Addition: Add 100 µL of 0.5 M PMP solution (dissolved in methanol) and 100 µL of 0.3 M NaOH[8].

• Incubation: Vortex the mixture and incubate in a thermoshaker at 70 °C for exactly 30 minutes. Causality: The heat and alkaline environment facilitate the condensation of two PMP molecules with the aldehyde group of the open-chain form of the heptose.

Phase 2: Neutralization & Purification (Critical for MS) 4. Neutralization: Cool the vial to room temperature. Add 100 µL of 0.3 M HCl to neutralize the reaction. Self-Validation Checkpoint 1: Check the pH with indicator paper; it should be strictly between 6.0 and 7.0. If it remains alkaline, the subsequent extraction will fail, leading to MS source contamination. 5. Liquid-Liquid Extraction: Add 1 mL of chloroform to the neutralized mixture. Vortex vigorously for 1 minute, then centrifuge at 10,000 x g for 5 minutes. 6. Phase Separation: Carefully discard the lower organic layer (containing unreacted PMP). Repeat this chloroform extraction step two more times. Self-Validation Checkpoint 2: The final aqueous layer should be completely clear. Any residual yellow tint indicates remaining unreacted PMP.

Phase 3: LC-ESI-MS/MS Analysis 7. Dilution: Dilute the upper aqueous phase 1:10 with mobile phase A (water containing 5 mM ammonium acetate, pH 5.5)[8][9]. 8. Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., Agilent Eclipse XDB-C18). Run a gradient from 15% to 40% Acetonitrile over 20 minutes. 9. Mass Spectrometry: Operate the mass spectrometer in Positive ESI mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the bis-PMP-6-deoxy-D-manno-heptose. Causality: The bis-PMP derivative will fragment predictably under Collision-Induced Dissociation (CID), typically yielding a strong product ion corresponding to the loss of one PMP moiety, providing a highly specific MS/MS signature for quantitation[5][9].

References

• Shen, X., & Perreault, H. (1998). Characterization of carbohydrates using a combination of derivatization, high-performance liquid chromatography and mass spectrometry. Journal of Chromatography A.[Link]

• Kopylov, A. T., et al. (2018). PMP carbohydrate derivatization scheme. ResearchGate.[Link]

• Bai, W., et al. (2015). Determination of oligosaccharides and monosaccharides in Hakka rice wine by precolumn derivation high-performance liquid chromatography. Journal of Food and Drug Analysis.[Link]

• McCallum, M., et al. (2022). Product Specificity of C4-Reductases in the Biosynthesis of GDP-6-Deoxy-Heptoses during Capsular Polysaccharide Formation in Campylobacter jejuni. Biochemistry (ACS Publications).[Link]

• Iwasaki, Y., et al. (2011). A new strategy for ionization enhancement by derivatization for mass spectrometry. Journal of Chromatography B.[Link]

• Chen, Y., et al. (2013). Selective Enhancement of Carbohydrate Ion Abundances by Diamond Nanoparticles for Mass Spectrometric Analysis. Analytical Chemistry (ACS Publications).[Link]

• Siuzdak, G., et al. (2007). Metabolomics relative quantitation with mass spectrometry using chemical derivatization. The Scripps Research Institute.[Link]

• Samuel, G., et al. (1968). Structure of O-Specific Side Chains of Lipopolysaccharides from Yersinia pseudotuberculosis. ASM Journals.[Link]

• Li, X., et al. (2020). A rapid, accurate and sensitive method for determination of monosaccharides by pre-column derivatization with HPLC-MS/MS. PMC.[Link]

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• 5. researchgate.net [researchgate.net]
• 6. Characterization of carbohydrates using a combination of derivatization, high-performance liquid chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Synthetic 6-Deoxy-D-Manno-Heptose Intermediates

Welcome to the technical support center dedicated to the purification of synthetic 6-deoxy-D-manno-heptose intermediates. This guide is designed for researchers, scientists, and drug development professionals engaged in the complex synthesis of higher-carbon sugars. The synthesis of 6-deoxy-D-manno-heptose, a crucial component in the lipopolysaccharides (LPS) of many Gram-negative bacteria, presents significant purification challenges.[1][2] This resource provides in-depth, experience-driven answers to common problems, moving beyond simple protocols to explain the underlying chemical principles that govern success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions that researchers face when planning their purification strategies.

Q1: What are the most common types of impurities I should anticipate in my crude reaction mixture?

A: When synthesizing 6-deoxy-D-manno-heptose intermediates, you will likely encounter a specific constellation of impurities derived from the starting materials and the nature of carbohydrate chemistry. These typically include:

• Diastereomers: The creation of new stereocenters, particularly at C6 during chain elongation or subsequent manipulations, often results in diastereomeric mixtures (e.g., l-glycero-D-manno vs. d-glycero-D-manno epimers).[3][4] These are often the most challenging impurities to separate due to their similar physical properties.

• Regioisomers: Incomplete or non-selective reactions involving protecting groups can lead to regioisomers. For example, during the regioselective opening of a 4,6-O-benzylidene acetal, trace amounts of the unwanted isomer or unreacted starting material may persist.[3][5]

• Unreacted Starting Materials: Incomplete conversion is a common source of contamination.

• Reaction-Specific Byproducts: Depending on the synthetic route, specific byproducts may form. For instance, Wittig-type olefination reactions can sometimes produce diene byproducts alongside the desired olefin.[3]

• Reagents and Catalysts: Residual acids, bases, coupling agents (e.g., BSP, Tf₂O), or tin hydrides from radical reactions can contaminate the crude product.[5][6]

Q2: How do the protecting groups on my heptose intermediate influence the choice of purification strategy?

A: Protecting groups are not just passive masks; they are active tools that dictate the solubility, polarity, and stability of your intermediate, thereby governing your purification options.[7]

• Polarity Modulation: Bulky, non-polar protecting groups like tert-butyldiphenylsilyl (TBDPS) or multiple benzyl ethers drastically decrease the polarity of the sugar, making it highly soluble in common organic solvents and suitable for normal-phase silica gel chromatography.[8]

• Stability: The choice of protecting group determines the stability of your intermediate to the purification conditions. For example, intermediates with acid-labile groups like p-methoxybenzyl (PMB) ethers or acetals require careful handling, often using a deactivated stationary phase for chromatography to prevent cleavage.[3]

• Crystallinity: The nature and arrangement of protecting groups significantly impact the ability of a molecule to form a stable crystal lattice. Per-benzoylated or per-acetylated sugars are often highly crystalline, making crystallization an excellent purification choice.[9]

Q3: When should I choose chromatography versus crystallization?

A: The choice between these two primary purification techniques depends on the scale of your synthesis, the nature of the impurities, and the physical properties of your target compound.

• Chromatography (Flash Silica Gel): This is the most versatile and commonly used technique for discovery-scale synthesis (mg to g). It is effective for separating compounds with different polarities, including diastereomers, although this can be challenging. It is often the only option for purifying oils or amorphous solids.

• Crystallization: This is the superior method for achieving exceptional purity (>99.5%) and is highly scalable for process development (grams to kilograms).[10] It is particularly powerful for removing trace impurities that are difficult to separate by chromatography. If one diastereomer in a mixture crystallizes preferentially, fractional crystallization can be far more efficient than chromatography.[9] However, it requires the target compound to be a stable, crystalline solid.

Section 2: Troubleshooting Guides

This section provides detailed, cause-and-effect troubleshooting for specific purification problems in a question-and-answer format.

Problem 1: My diastereomers are co-eluting during silica gel chromatography. How can I achieve separation?

Cause: Diastereomers, especially epimers, often have nearly identical polarities, leading to poor separation (ΔRf < 0.1) on silica gel. The subtle difference in the spatial arrangement of a single hydroxyl or protected group may not be sufficient to allow for differential interaction with the silica surface.

Solution: A systematic approach is required to amplify the small differences between the isomers.

• Workflow for Optimizing Chromatographic Separation

  Caption: Troubleshooting workflow for diastereomer co-elution.

• Step-by-Step Methodologies:

  • Solvent System Optimization: Move beyond standard binary systems (Hexane/Ethyl Acetate). The addition of a third solvent can dramatically alter selectivity. For example, adding a small amount of dichloromethane or toluene to a hexane/ethyl acetate system can improve the separation of complex sugar intermediates.

  • Employ a Shallow Gradient: If using automated flash chromatography, run a very shallow gradient (e.g., 0.5-1% increase in the polar solvent per column volume) across the polarity range where your compound elutes. This maximizes the residence time on the column and amplifies small differences in affinity.

  • Change the Stationary Phase: If silica gel fails, the interaction mechanism must be changed. Consider using functionalized silica gels like diol-bonded or amino-bonded phases, which offer different hydrogen bonding and dipole-dipole interactions.

  • Temporary Derivatization: If a free hydroxyl group is present, consider acetylating it. The resulting acetate ester will have a different polarity and conformational profile, which may significantly improve separation. The acetate can be easily removed later under mild basic conditions.

Solvent System Component	Role in Separation of Sugar Intermediates
Hexane/Toluene	Primary non-polar mobile phase. Toluene can offer beneficial π-π interactions with aromatic protecting groups (benzyl, benzoyl).
Ethyl Acetate (EtOAc)	Primary polar modifier. Excellent solvent for most protected sugars.
Dichloromethane (DCM)	Mid-polarity solvent. Can improve solubility and alter selectivity when added to Hexane/EtOAc systems.
Methanol (MeOH)	Strong polar modifier. Used in small amounts (<5%) with DCM for eluting more polar, less protected intermediates.

Problem 2: I am experiencing significant product loss and/or degradation on the silica column. What is happening and how can I prevent it?

Cause: Standard silica gel is inherently acidic (pH ≈ 4-5) due to the presence of silanol groups. This acidic environment can catalyze the degradation of sensitive functional groups commonly found in heptose intermediates.

• Common Acid-Labile Protecting Groups:

  • Acetals: Isopropylidene and benzylidene acetals are highly susceptible to cleavage.

  • Silyl Ethers: Especially tert-butyldimethylsilyl (TBS) ethers, can be partially or fully cleaved.

  • Glycosidic Bonds: Particularly thioglycosides, can be hydrolyzed under strongly acidic conditions.

Solution: The key is to neutralize the acidic stationary phase or choose an alternative, inert support.

• Detailed Protocol: Preparation and Use of Deactivated Silica Gel

  • Slurry Preparation: Prepare a slurry of silica gel in the desired non-polar solvent for column packing (e.g., hexane).

  • Neutralization: To this slurry, add 1-2% triethylamine (Et₃N) by volume relative to the solvent.

  • Equilibration: Stir the slurry for 15-20 minutes to allow the triethylamine to neutralize the acidic silanol groups.

  • Packing: Pack the column using the neutralized slurry as you normally would.

  • Elution: Add 0.5-1% triethylamine to your chromatography mobile phase to maintain the neutral environment throughout the purification process. This prevents re-acidification of the column and ensures the clean elution of acid-sensitive compounds.

Problem 3: My purified intermediate is an oil that refuses to crystallize. How can I obtain a solid product?

Cause: The failure to crystallize can stem from several factors:

• Residual Impurities: Even small amounts (<5%) of impurities, such as diastereomers or solvent residue, can significantly disrupt the formation of a crystal lattice.

• Amorphous Nature: The molecule itself, due to conformational flexibility imparted by its protecting groups, may preferentially exist as a stable amorphous solid or glass.

• Incorrect Solvent Conditions: The choice of solvent is critical for controlling solubility and promoting the supersaturation required for crystal nucleation and growth.[11][12]

Solution: A systematic screening of crystallization conditions is necessary.

• Decision Tree for Inducing Crystallization

  Caption: Logical decision-making for crystallization troubleshooting.

• Protocol: Screening for Crystallization Conditions

  • Ensure Purity: Your starting point must be as pure as possible. If necessary, re-purify a small amount by chromatography.

  • Single Solvent - Slow Evaporation: Dissolve small amounts (5-10 mg) of your compound in a range of individual solvents (e.g., diethyl ether, ethyl acetate, dichloromethane, acetone, methanol) in separate small vials. Loosely cap the vials to allow for slow solvent evaporation over several hours to days.

  • Binary Solvent Systems: If single solvents fail, use a binary system. Dissolve the compound in a small amount of a good solvent (e.g., ethyl acetate or DCM). Then, slowly add a poor solvent (an "anti-solvent") like hexane or pentane dropwise until the solution becomes faintly cloudy. Warm the solution slightly to clarify it, then allow it to cool slowly to room temperature, and then to 4°C.

  • Induce Nucleation: If a supersaturated solution forms without crystallization, try scratching the inside of the vial with a glass rod just below the solvent level. If you have a crystal of a related compound, you can try "seeding" the solution with a tiny crystal.

Section 3: References

• Biel, M., & Kalesse, M. (2018). Application of cyclic sulfates in the synthesis of 6-deoxy-D-manno-heptopyranose derivatives. PubMed. Available at:

• Kocienski, P. J. (n.d.). Protecting groups. Available at:

• Jacobsen, E. N., et al. (n.d.). Highly Selective β-Mannosylations and β-Rhamnosylations Catalyzed by a Bis-thiourea. PMC. Available at:

• Sato, K., et al. (2024). Stereoselective synthesis of D-glycero-D-manno-heptose-1β,7-bisphosphate (HBP) from D-mannurono-2,6-lactone. Organic & Biomolecular Chemistry. Available at:

• Crich, D., & Li, W. (2003). The 4,6-O-[α-(2-(2- Iodophenyl)ethylthiocarbonyl)benzylidene] Protecting Group: Stereoselective Glycosylation, Reductive Radical Fragmentation, and Synthesis of β-d-Rhamnopyranosides and Other Deoxy Sugars. Organic Letters. Available at:

• (n.d.). Protecting Group Strategies Toward Glycofuranoses: Strategies and Applications in Carbohydrate Chemistry. ResearchGate. Available at:

• (n.d.). Preparative routes to L-glycero-D-manno-heptose (1) and derivatives. ResearchGate. Available at:

• (n.d.). Deoxy Sugars : The Direct Synthesis of Deoxyglycosides Employing Crystalline O-Acyldeoxyglycosyl Halides. ACS Publications. Available at:

• (n.d.). Melt crystallization of sugars and sugar alcohols. Google Patents. Available at:

• (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Scholarly Publications Leiden University. Available at:

• Manabe, Y., & Oscarson, S. (n.d.). 6-deoxy-glycero-β-d-manno-heptopyranosyl-(1→4)-α-l-rhamnopyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide from Plesimonas shigelloides. PMC. Available at:

• Perepelov, A. V., et al. (2022). Synthetic Optimizations for Gram-Scale Preparation of 1-O-Methyl d-Glycero-α-d-gluco-heptoside 7-Phosphate from d-Glucose. PMC. Available at:

• Manabe, Y., & Oscarson, S. (2006). 6-deoxy-glycero-β-d-manno-heptopyranosyl-(1→4)-α-l- rhamno-pyranoside, a Tetrasaccharide Subunit of the Lipopolysaccharide from Plesimonas shigelloides. Journal of the American Chemical Society. Available at:

• (n.d.). New method for the synthesis of 6-amino-6-deoxy-α-D-glucopyranosides. ResearchGate. Available at:

• Kneidinger, B., et al. (n.d.). Biosynthesis Pathway of ADP-l-glycero-β-d-manno-Heptose in Escherichia coli. PMC. Available at:

• Creuzenet, C., et al. (n.d.). Complete 6-Deoxy-D-altro-heptose Biosynthesis Pathway from Campylobacter jejuni. Western University. Available at:

• Portell, A., et al. (n.d.). Crystallization Behavior and Crystallographic Properties of dl-Arabinose and dl-Xylose Diastereomer Sugars. PMC. Available at:

• Portell, A., et al. (2022). Crystallization Behavior and Crystallographic Properties of dl-Arabinose and dl-Xylose Diastereomer Sugars. Crystal Growth & Design. Available at:

• Li, Y., & Li, X. (2020). and d-glycero-d-manno-Heptose Building Blocks for Stereoselective Assembly of the Lipopolysaccharide Core Trisaccharide of Vibrio parahemolyticus O2. Organic Letters. Available at:

• (n.d.). Crystallization. Keller & Bohacek GmbH & Co. KG. Available at:

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• 12. pubs.acs.org [pubs.acs.org]

Preventing anomerization during 6-deoxy-D-manno-heptose reactions

Welcome to the Glycoscience Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address one of the most formidable stereochemical challenges in carbohydrate chemistry: preventing anomerization and maintaining stereocontrol during the synthesis of 6-deoxy-D-manno-heptose linkages.

This rare higher-carbon sugar is a critical virulence factor found in the capsular polysaccharides (CPS) and lipopolysaccharides (LPS) of pathogens like Campylobacter jejuni and Burkholderia pseudomallei[1]. Because it possesses a manno-configuration, the axial C2 substituent and the anomeric effect naturally drive reactions toward the 1,2-trans-α-linkage. Constructing the highly strained 1,2-cis-β-linkage requires precision to prevent thermodynamic anomerization.

Part 1: Mechanistic Causality & Workflow

To prevent anomerization, we must first understand its root cause. During gold(I)-catalyzed glycosylations using ortho-hexynylbenzoate donors, anomerization typically proceeds via an exocleavage mechanism [2]. If the reaction is not tightly controlled, the intermediate isochromen-4-yl gold(I) complex can attack a transient sugar oxocarbenium ion, leading to anomeric scrambling and the formation of the undesired α-glycoside[2].

By utilizing specific counterions (e.g., NTf2⁻) and strict temperature control, we can kinetically trap the intermediate as a 1-α-mannosyloxy-isochromenylium-4-gold(I) complex. This structural rigidification forces an SN2-like displacement by the acceptor, yielding the desired β-linkage while entirely suppressing the exocleavage anomerization pathway[1].

Workflow of Gold(I)-catalyzed stereoselective glycosylation preventing exocleavage anomerization.

Part 2: Troubleshooting Guide

Issue 1: High α-anomer ratio (Anomerization) during Gold(I)-catalyzed β-mannosylation.

• Root Cause: Exocleavage of the anomeric C–O bond. Highly nucleophilic counterions or elevated temperatures allow the intermediate to dissociate into a free oxocarbenium ion, which is rapidly attacked from the less hindered α-face[2].

• Solution: Switch the catalyst ligand and counterion. The counterion of the gold catalyst has a dramatic effect on 1,2-cis-β-linkage formation[1]. Use SPhosAuNTf2. The NTf2⁻ counterion is weakly coordinating, which stabilizes the critical α-isochromenylium intermediate and prevents the exocleavage pathway. Maintain the reaction strictly at -35 °C.

Issue 2: Anomerization during phosphodiester linkage formation (e.g., C. jejuni CPS synthesis).

• Root Cause: Linking the 6-deoxy-D-manno-heptose via an anomeric phosphodiester bond often results in anomerization due to the inherent instability of the linkage under standard basic or oxidative coupling conditions[3].

• Solution: Utilize the H-phosphonate protocol. Hexose hemiacetals retain their anomeric configuration when transformed into H-phosphonates using triimidazolyl phosphine (prepared in situ from PCl3 and imidazole). This allows subsequent coupling under highly mild conditions, completely preventing anomerization[3].

Issue 3: Inability to use standard Crich β-mannosylation.

• Root Cause: The classic Crich β-mannosylation relies on the recruitment of rigid 4,6-O-benzylidene-protected mannosyl donors[1]. Because 6-deoxy-D-manno-heptose lacks a standard C6 primary hydroxyl, forming this cyclic protecting group is synthetically unviable[1].

• Solution: Bypass the Crich method entirely. Employ 2-naphthylmethyl (NAP)-mediated intramolecular aglycon delivery (IAD) for stereocontrolled synthesis. This approach guarantees β-selectivity without the need for rigid 4,6-O-cyclic protection[4].

Part 3: Standardized Experimental Protocol

Self-Validating Protocol: SPhosAuNTf2-Promoted Stereoselective β-Glycosidation This protocol is designed to synthesize 1,2-cis-β-linked 6-deoxy-D-manno-heptosides while actively suppressing anomerization.

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Add the 6-deoxy-D-manno-heptopyranosyl o-hexynylbenzoate donor (1.0 equiv) and the acceptor alcohol (1.2 equiv) alongside freshly activated 4Å molecular sieves in anhydrous DCM.

  • Causality: Trace moisture acts as a competing nucleophile, prematurely collapsing the gold intermediate and promoting oxocarbenium formation, which leads directly to anomerization.

• Thermal Equilibration: Cool the mixture to -35 °C and stir for 30 minutes.

  • Causality: Lower temperatures kinetically trap the 1-α-mannosyloxy-isochromenylium-4-gold(I) complex, preventing the thermal activation required for the exocleavage pathway.

• Promoter Addition: Rapidly add SPhosAuNTf2 (0.35–0.7 equiv)[1]. Stir for 2-4 hours at -35 °C.

  • Self-Validation Checkpoint 1: Monitor via TLC. The disappearance of the donor spot and the appearance of a distinct, lower Rf product indicates successful consumption without degradation.

• Quenching: Quench the reaction by adding a few drops of Et3N to deactivate the gold catalyst. Filter the mixture through a short pad of Celite and concentrate under reduced pressure.

• Stereochemical Validation: Isolate the crude product and perform a ¹H NMR analysis.

  • Self-Validation Checkpoint 2: Calculate the α:β ratio by integrating the anomeric protons. The β-anomeric proton will appear as a broad singlet or doublet with a very small coupling constant ( J1,2​<1.5 Hz). If anomerization occurred, you will observe a distinct downfield shift with a larger coupling constant corresponding to the α-anomer. If α > 10%, verify the anhydrous integrity of your SPhosAuNTf2 batch.

Part 4: Quantitative Data & Optimization

The choice of promoter system dictates the dominant mechanistic pathway. The table below summarizes the causality between the catalyst environment and the resulting stereocontrol, demonstrating why SPhosAuNTf2 is the industry standard for this workflow.

Promoter System	Counterion	Temperature (°C)	Dominant Mechanism	Resulting α:β Ratio
Ph3PAuOTf	OTf⁻	0 to RT	Exocleavage Anomerization	Poor (Mixed α/β)
Ph3PAuBAr4F	BAr4F⁻	-35	Stabilized Intermediate	Good (Mostly β)
SPhosAuNTf2	NTf2⁻	-35 to 0	SN2-like Displacement	Excellent (>1:10 α:β)

Part 5: Frequently Asked Questions (FAQs)

Q: Does the initial anomeric ratio (α/β mixture) of the o-hexynylbenzoate donor affect the final stereoselectivity? A: Counterintuitively, no. Studies have shown that generating the glycosyl o-hexynylbenzoate donor in almost equal amounts of α- and β-anomers (e.g., 1:1.1 α:β) does not degrade the final β-selectivity[1]. The anomerization and glycosylation sequence ensures highly β-selective mannosylation because both anomers converge into the exact same 1-α-mannosyloxy-isochromenylium-4-gold(I) complex upon activation[1].

Q: Why is 6-deoxy-D-manno-heptose so critical in modern drug development? A: It is a rare higher-carbon sugar that serves as a crucial component of bacterial surface virulence factors in pathogens like Campylobacter jejuni and Burkholderia mallei[1]. Because it is highly conserved in these bacteria, 6-deoxy-D-manno-heptose-containing glycans are prime antigens for the development of CPS-based glycoconjugate vaccines against gastroenteritis and melioidosis[1].

References

• Promoter-Assisted Stereoselective Synthesis of the 6-Deoxy-β-d-manno-heptopyranose Oligosaccharides Source: Organic Letters - ACS Publications URL:[Link]

• Construction of β-Mannosidic Bonds via Gold(I)-Catalyzed Glycosylations with Mannopyranosyl ortho-Hexynylbenzoates and Its Application in Synthesis of Acremomannolipin A Source: ACS Publications URL:[Link]

• Synthesis and Immunogenicity of Pseudo-Oligosaccharides Structurally Related to Repeating Units of Capsular Phosphoglycans of Human Pathogens Source: MDPI URL:[Link]

• Efficient Synthesis of p-Tolyl 6-Deoxy-d-Heptopyranose Thioglycosides Source: ResearchGate URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

X-ray crystallography of 6-deoxy-D-manno-heptose derivatives for absolute configuration

Determining the absolute configuration of rare higher-carbon sugars is a critical bottleneck in carbohydrate chemistry and structural biology. 6-Deoxy-D-manno-heptose is a biologically vital monosaccharide embedded within the capsular polysaccharides (CPS) and lipopolysaccharides (LPS) of highly pathogenic bacteria, including Campylobacter jejuni and Burkholderia pseudomallei1. Because these surface glycans serve as primary virulence factors and targets for glycoconjugate vaccines, elucidating their exact 3D spatial arrangement is non-negotiable 2.

As a Senior Application Scientist, I have evaluated multiple analytical pipelines for stereochemical assignment. While spectroscopic methods are invaluable, X-ray crystallography of heavy-atom derivatives remains the unequivocal gold standard for absolute configuration. This guide objectively compares X-ray crystallographic workflows against orthogonal techniques (NMR and VCD) and provides a self-validating experimental protocol for 6-deoxy-D-manno-heptose derivatization and analysis.

The Analytical Dilemma: Why Native Sugars Fail

Native 6-deoxy-D-manno-heptose is notoriously difficult to analyze directly. Carbohydrates inherently possess high conformational flexibility and extensive hydrogen-bonding networks that often lead to syrupy, non-crystalline states. Furthermore, even if a native crystal is obtained, the absence of an anomalous scatterer (an atom heavier than oxygen) makes it mathematically impossible to distinguish between enantiomers using standard Mo-Kα X-ray sources.

To overcome this, we must engineer the molecule. By synthesizing heavy-atom derivatives—such as p-bromobenzoates or 2-naphthylmethyl (NAP) ethers—we achieve two crucial goals:

• Lattice Induction: The introduction of rigid, planar aromatic rings promotes highly ordered π-π stacking, driving the transition from a syrup to a highly ordered crystal lattice.

• Anomalous Dispersion: The incorporation of a heavy atom (e.g., Bromine) provides a strong anomalous scattering signal when irradiated with Cu-Kα X-rays, allowing for the calculation of the Flack parameter to definitively assign absolute configuration 3.

Performance Comparison: X-Ray vs. NMR vs. VCD

To objectively assess the optimal strategy for absolute configuration, we must compare the heavy-atom X-ray workflow against the two leading alternatives: Nuclear Magnetic Resonance (NMR) using chiral auxiliaries (Mosher's method) and Vibrational Circular Dichroism (VCD).

Quantitative Performance Matrix

Analytical Methodology	Primary Output Metric	Resolution / Precision	Sample Requirement	Timeframe	Absolute Config. Confidence
X-Ray Crystallography (Heavy-Atom Deriv.)	3D Electron Density, Flack Parameter	< 0.8 Å (Atomic)	0.05–0.1 mm single crystal	7–14 days	Absolute (Flack ≈ 0.00 ± 0.05)
NMR Spectroscopy (Mosher's Method)	Chemical shifts (Δδ), J-couplings, NOE	~ 0.01 ppm shift differential	2–5 mg (High purity)	2–4 days	Indirect / High (Relies on empirical models)
Vibrational Circular Dichroism (VCD)	IR absorption & differential absorption (ΔA)	4 cm⁻¹ spectral resolution	5–10 mg	5–7 days	Moderate (Highly dependent on DFT accuracy)

Verdict: While NMR is faster and VCD requires no crystallization, only X-ray crystallography provides a direct, model-independent proof of absolute stereochemistry. NMR requires the synthesis of two separate diastereomers (R- and S-Mosher esters), and VCD struggles with the high conformational flexibility of the heptose pyranose ring, which exponentially increases the computational cost of Density Functional Theory (DFT) calculations.

Self-Validating Experimental Protocol: p-Bromobenzoylation and Crystallography

The following protocol details the synthesis, crystallization, and structural resolution of 6-deoxy-D-manno-heptose per-p-bromobenzoate. Every phase includes a built-in validation checkpoint to ensure systemic integrity before proceeding.

Phase 1: Heavy-Atom Derivatization

Objective: Incorporate anomalous scatterers and induce crystallinity.

• Reaction Setup: Dissolve 50 mg of purified 6-deoxy-D-manno-heptose in 2.0 mL of anhydrous pyridine under an argon atmosphere. Cool to 0 °C.

• Reagent Addition: Slowly add 5.0 equivalents of p-bromobenzoyl chloride.

  • Causality: Pyridine acts as both the solvent and a nucleophilic catalyst, while neutralizing the HCl byproduct. The p-bromobenzoyl group is selected specifically because Bromine's K-absorption edge interacts optimally with Cu-Kα radiation to maximize the anomalous signal (Δf'').

• Quenching & Extraction: After stirring for 12 hours at room temperature, quench with ice water and extract with dichloromethane (DCM). Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Checkpoint 1 (Self-Validation): Perform Low-Resolution Mass Spectrometry (LRMS).

  • Validation Criteria: The mass spectrum MUST show a characteristic isotopic distribution pattern. Because the molecule contains multiple bromine atoms, you must observe the distinct M, M+2, M+4 multiplet spacing confirming complete per-derivatization. Do not proceed to crystallization if under-derivatized species are present.

Phase 2: Vapor Diffusion Crystallization

Objective: Grow a single, highly ordered macroscopic crystal.

• Solvent System Selection: Dissolve 10 mg of the purified derivative in 200 µL of ethyl acetate (good solvent) in a 1-dram inner vial.

• Diffusion Setup: Place the unsealed inner vial inside a 20 mL outer scintillation vial containing 3 mL of hexanes (antisolvent). Seal the outer vial tightly with a PTFE-lined cap.

• Incubation: Store the chamber in a vibration-free environment at 20 °C for 5–7 days.

  • Causality: The slow vapor-phase diffusion of the volatile antisolvent into the inner vial gradually lowers the solubility of the derivative. This slow kinetic approach keeps the system in the metastable zone, promoting the nucleation of a single crystal rather than rapid amorphous precipitation.

• Checkpoint 2 (Self-Validation): Examine the resulting crystals under a polarized light microscope.

  • Validation Criteria: Rotate the polarizer. The crystal MUST exhibit sharp birefringence and complete extinction of light every 90 degrees. If the crystal remains dark or constantly bright, it is twinned or amorphous, and the crystallization must be repeated.

Phase 3: X-Ray Diffraction & Flack Parameter Calculation

Objective: Solve the phase problem and determine absolute configuration.

• Mounting: Harvest a single crystal (approx. 0.1 × 0.1 × 0.05 mm) using a nylon cryoloop coated in paratone oil.

• Data Collection: Flash-cool the crystal to 100 K in a nitrogen stream. Collect diffraction data using a microfocus Cu-Kα X-ray source (λ = 1.5418 Å).

  • Causality: Cryo-cooling to 100 K minimizes the thermal motion of atoms (Debye-Waller factor), drastically improving high-angle resolution and mitigating radiation damage. Cu-Kα is strictly required over Mo-Kα to maximize the anomalous dispersion of the Bromine atoms.

• Checkpoint 3 (Self-Validation): Refine the structure using Direct Methods.

  • Validation Criteria: The final structural refinement must yield an R1 factor < 5%. Crucially, the calculated Flack parameter must be 0.00 with an estimated standard deviation (esd) < 0.1 . A Flack parameter of ~1.0 indicates the inverted structural model, while a value of ~0.5 indicates racemic twinning.

Workflow Visualization

Workflow comparison: X-ray crystallography of heavy-atom derivatives vs. NMR and VCD methodologies.

Conclusion

For drug development professionals targeting the 6-deoxy-D-manno-heptose pathways of Gram-negative pathogens, absolute stereochemical certainty is a prerequisite for success. While NMR and VCD provide valuable orthogonal data, they cannot substitute the definitive, mathematically rigorous proof offered by the anomalous dispersion of heavy-atom derivatized X-ray crystallography. By strictly adhering to the self-validating protocol outlined above, researchers can bypass the inherent limitations of carbohydrate flexibility and secure publication-grade absolute configurations.

References

• Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB. PubMed / NIH.
• Intramolecular Aglycon Delivery Enables the Synthesis of 6-Deoxy-β-d-manno-heptosides as Fragments of Burkholderia pseudomallei and Burkholderia mallei Capsular Polysaccharide. ACS Publications.
• Reaction Mechanism and Three-Dimensional Structure of GDP-d-glycero-α-d-manno-heptose 4,6-Dehydratase from Campylobacter jejuni. ACS Publications.

Sources

• 1. Elucidating the formation of 6-deoxyheptose: biochemical characterization of the GDP-D-glycero-d-manno-heptose C6 dehydratase, DmhA, and its associated C4 reductase, DmhB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Bacterial Lipopolysaccharides: The Structural and Immunological Impact of 6-deoxy-D-manno-heptose

As a Senior Application Scientist in bacterial glycobiology and drug development, I frequently encounter challenges in characterizing the microheterogeneity of bacterial surface glycans. Lipopolysaccharide (LPS) is the primary structural component of the Gram-negative outer membrane, dictating host-pathogen interactions, immune evasion, and antibiotic resistance.

While the inner core of LPS typically contains standard heptoses (like L-glycero-D-manno-heptose), certain highly virulent pathogens—such as Yersinia pseudotuberculosis and Burkholderia pseudomallei—incorporate a rare, specialized sugar: 6-deoxy-D-manno-heptose (6dmanHep) into their O-antigen or capsular polysaccharides[1][2].

This guide objectively compares the physicochemical performance, structural integrity, and biological virulence of wild-type LPS (containing 6dmanHep) against mutant/alternative LPS variants (where 6dmanHep is replaced by standard D-glycero-D-manno-heptose).

Biosynthetic Causality & Structural Logic

The biosynthesis of 6dmanHep is an enzymatically driven process that directly impacts the 3D conformation of the LPS. In Y. pseudotuberculosis, the synthesis requires specific enzymes, notably the dehydratase DmhA and the reductase DmhB [1].

When these genes are disrupted, the bacterial assembly machinery exhibits "relaxed specificity." Instead of halting LPS production, the glycosyltransferases, polymerases, and ligases incorporate the more common D-glycero-D-manno-heptose[1]. However, this substitution is not a perfect fit. The presence of the extra hydroxyl group at the C6 position in the mutant sugar alters the steric landscape and hydration shell of the O-antigen, leading to reduced ligation efficiency and truncated O-antigen chains[1].

Fig 1: Biosynthetic divergence of LPS O-antigen with and without 6-deoxy-D-manno-heptose.

Comparative Performance Profiling

The structural shift from a deoxy-heptose to a standard heptose fundamentally alters the bacterium's interaction with its environment. The table below synthesizes the quantitative and qualitative differences observed in experimental models.

Table 1: Physicochemical and Biological Properties of LPS Variants

Parameter	Wild-Type LPS (with 6dmanHep)	Mutant LPS (without 6dmanHep)	Mechanistic Causality
O-Antigen Polymerization	High (Complete, long O-units)	Significantly Reduced	Ligases and polymerases have lower binding affinity for the hydroxylated alternative sugar, stunting chain elongation[1].
Core Molecule Composition	High ketooctonic acid (Ko)	Lower Ko content	Steric hindrance from the alternative heptose structurally restricts core glycosyltransferase efficiency[1].
Outer Membrane Barrier	High tolerance to Bile Salts	Low (Sensitized)	Truncated O-antigen reduces the dense, hydrophilic shield, allowing hydrophobic agents to penetrate the lipid bilayer[1].
Antimicrobial Resistance	High (Resistant to Polymyxin B)	Low (Susceptible)	Altered core structure exposes negative charges on Lipid A, increasing the binding affinity of cationic antimicrobial peptides[1].
In Vivo Colonization	Systemic (Cecum & Liver)	Restricted (Cecum only)	Loss of outer membrane integrity leads to rapid clearance by systemic host defenses (complement system/phagocytes) in the liver[1].

Self-Validating Experimental Workflows

To objectively verify the presence and impact of 6dmanHep, researchers must employ a coupled analytical and phenotypic approach. The following protocols are designed as self-validating systems: the structural chemistry directly explains the observed biological phenotype.

Protocol A: LPS Extraction and Compositional Validation

• Hot Aqueous Phenol Extraction:

  • Method: Suspend bacterial biomass in 45% aqueous phenol at 68°C, followed by cooling and centrifugation.

  • Causality: At 68°C, phenol and water form a single phase, effectively denaturing outer membrane proteins. Upon cooling, the phases separate. LPS, due to its dense carbohydrate hydration shell, partitions exclusively into the aqueous phase, self-validating the removal of hydrophobic protein contaminants.

• Mild Acid Hydrolysis (Lipid A Cleavage):

  • Method: Treat purified LPS with 1% acetic acid at 100°C for 90 minutes, then centrifuge.

  • Causality: The ketosidic bond linking the Kdo residue to Lipid A is highly acid-labile. Mild hydrolysis selectively cleaves this bond without degrading the O-antigen. The insoluble Lipid A precipitates, allowing for interference-free downstream analysis of the carbohydrate chain.

• GC-MS Methylation Analysis:

  • Method: Permethylate the isolated O-antigen, followed by total acid hydrolysis, reduction, and acetylation to form partially methylated alditol acetates (PMAAs).

  • Causality: Permethylation locks all free hydroxyls as methoxy groups. The absence of a hydroxyl group at C6 in 6-deoxy-D-manno-heptose yields a fundamentally distinct PMAA mass fragmentation pattern compared to D-glycero-D-manno-heptose, providing definitive, objective proof of the sugar's identity.

Protocol B: Phenotypic and Virulence Assays

• Polymyxin B Minimum Inhibitory Concentration (MIC):

  • Method: Perform broth microdilution assays comparing the WT strain, the dmhB mutant, and a complemented mutant strain (mutant + plasmid expressing dmhB).

  • Causality: Tests the electrostatic barrier function of the LPS. The inclusion of the complemented strain acts as a self-validating control, proving that any observed sensitization to Polymyxin B is exclusively caused by the absence of 6dmanHep[1].

• Motility Assay in Semi-Solid Agar:

  • Method: Inoculate strains into 0.3% agar plates and measure the migration halo diameter after 24 hours.

  • Causality: LPS truncation often causes steric hindrance or misassembly of the flagellar motor complex. Reduced motility in the mutant directly correlates with the structural defects identified in Protocol A[1].

Fig 2: Self-validating experimental workflow for structural and phenotypic profiling of LPS variants.

Translational Applications in Drug Development

Understanding the role of 6-deoxy-D-manno-heptose extends beyond basic microbiology; it is a critical asset in biopharmaceutical drug development. Because 6dmanHep is a unique, non-mammalian sugar strictly associated with the virulence of severe pathogens (such as Burkholderia mallei causing glanders, and B. pseudomallei causing melioidosis), it is an ideal, highly specific target for glycoconjugate vaccines [3].

Recent advancements in synthetic biology and promoter-assisted stereoselective synthesis now allow researchers to synthesize gram-scale 6-deoxy-β-D-manno-heptopyranose oligosaccharides[3]. By conjugating these synthetic, structurally precise 6dmanHep glycans to carrier proteins, developers can bypass the microheterogeneity of natural LPS extractions, resulting in safer, more efficacious vaccine candidates that elicit highly targeted immune responses against the pathogen's outer membrane[3].

References

• The biosynthesis and biological role of 6-deoxyheptose in the lipopolysaccharide O-antigen of Yersinia pseudotuberculosis Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Lipopolysaccharide of the Yersinia pseudotuberculosis Complex Source: MDPI URL:[Link]

• Structure of the polysaccharide chains of Pseudomonas pseudomallei lipopolysaccharides Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Promoter-Assisted Stereoselective Synthesis of the 6-Deoxy-β-d-manno-heptopyranose Oligosaccharides Source: ACS Publications (Organic Letters) URL:[Link]

Sources

• 1. The biosynthesis and biological role of 6-deoxyheptose in the lipopolysaccharide O-antigen of Yersinia pseudotuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure of the polysaccharide chains of Pseudomonas pseudomallei lipopolysaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Assessing the Purity of Synthetic 6-deoxy-D-mannono-1,4-lactone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of carbohydrate chemistry and its applications in drug development and glycobiology, the purity of synthetic intermediates is paramount. 6-deoxy-D-mannono-1,4-lactone, a derivative of the C-6 deoxy sugar D-rhamnose, is a valuable chiral building block. Its structural integrity and freedom from impurities directly impact the stereochemical outcome and biological activity of the final products. This guide provides an in-depth comparison of analytical methodologies for the comprehensive purity assessment of synthetic 6-deoxy-D-mannono-1,4-lactone, grounded in established scientific principles and practical experimental insights.

The Imperative of Purity: Understanding Potential Impurities from Synthesis

While a specific, published, one-pot synthesis for 6-deoxy-D-mannono-1,4-lactone is not readily found in the public domain, its synthesis can be logically inferred from established carbohydrate chemistry. A plausible route would involve the selective deoxygenation of the C-6 hydroxyl group of a suitably protected D-mannose derivative, followed by oxidation of the anomeric carbon and subsequent lactonization.

This multi-step process introduces several potential impurities that must be analytically targeted:

• Starting Materials: Unreacted, protected D-mannose derivatives.

• Reagents and By-products: Residual reagents from the deoxygenation (e.g., triphenylphosphine oxide from a Mitsunobu reaction), protection, and deprotection steps.

• Stereoisomers: Diastereomers and enantiomers that may form during the synthesis, particularly if there is incomplete stereocontrol. This includes the potential presence of the L-enantiomer or other 6-deoxyhexose lactone isomers.

• Anomers and Ring-form Isomers: The presence of the corresponding 1,5-lactone (δ-lactone) or the open-chain 6-deoxy-D-mannonic acid.

• Degradation Products: Hydrolysis of the lactone ring to the corresponding hydroxy acid can occur, particularly in the presence of moisture or at non-neutral pH[1].

A robust purity assessment strategy, therefore, must be multi-faceted, employing a combination of chromatographic and spectroscopic techniques to identify and quantify these potential contaminants.

Comparative Analysis of Purity Assessment Methodologies

The selection of an appropriate analytical technique hinges on the specific purity question being addressed. Here, we compare the most effective methods for the analysis of 6-deoxy-D-mannono-1,4-lactone.

Table 1: Comparison of Key Analytical Techniques

Technique	Principle	Information Provided	Strengths	Limitations
HPLC-RI	Differential Refraction	Quantification of non-chromophoric analytes	Universal detection for carbohydrates, robust for quantification	Not compatible with gradient elution, lower sensitivity
HPLC-ELSD	Light Scattering	Quantification of non-volatile analytes	More sensitive than RI, compatible with gradient elution	Non-linear response can complicate quantification
GC-MS	Mass-to-charge ratio of ionized fragments	Identification and quantification of volatile derivatives	High sensitivity and specificity, provides structural information	Requires derivatization, potential for analyte degradation at high temperatures
¹H and ¹³C NMR	Nuclear Spin in a Magnetic Field	Detailed structural elucidation, identification of stereoisomers	Non-destructive, provides unambiguous structural information	Lower sensitivity, requires higher sample concentrations
FTIR	Infrared Light Absorption	Identification of functional groups	Rapid and non-destructive, good for confirming the lactone carbonyl group	Provides limited structural information on its own
Chiral HPLC/GC	Differential interaction with a chiral stationary phase	Separation and quantification of enantiomers	Essential for determining enantiomeric purity	Requires specialized columns and method development

Experimental Protocols for Purity Assessment

A comprehensive assessment of 6-deoxy-D-mannono-1,4-lactone purity should follow a logical workflow, beginning with qualitative structural confirmation and proceeding to quantitative chromatographic analysis.

Sources

• 1. RIpred: Showing RIpred-Card for GDP-4-Dehydro-6-deoxy-D-mannose,4TMS,isomer#181 (RI00073864) [ripred.ca]

Safety & Regulatory Compliance

6-deoxy-D-mannono-1,4-lactone proper disposal procedures

As a Senior Application Scientist, I understand that handling specialized biochemicals like 6-deoxy-D-mannono-1,4-lactone (CAS: 106293-98-5) requires more than just reading a standard Safety Data Sheet (SDS). You need to understand the causality behind the handling and disposal procedures to ensure experimental reproducibility, laboratory safety, and environmental compliance.

This guide provides a comprehensive operational and disposal framework for 6-deoxy-D-mannono-1,4-lactone, engineered specifically for researchers and drug development professionals.

Physicochemical Profiling & Operational Causality

6-Deoxy-D-mannono-1,4-lactone is a sugar lactone derived from D-Rhamnose[1]. While D-Rhamnose is a naturally occurring deoxy sugar recognized for its biological roles and lack of glycemic impact[2], its lactone derivative is highly reactive in aqueous environments. It is frequently utilized in the study of bacterial cell walls, metabolic pathways, and gut microbiome metabolomic analyses[3].

Understanding its physical properties is the first step in designing a self-validating handling and disposal system.

Parameter	Value	Operational Causality
CAS Registry Number	106293-98-5	Essential for accurate Environmental Health & Safety (EHS) logging and waste manifesting.
Molecular Formula	C₆H₁₀O₅	Dictates complete combustion to CO₂ and H₂O during high-temperature incineration.
Molecular Weight	162.14 g/mol	Required for precise molarity calculations during assay preparation.
Aqueous Solubility	High	Necessitates specialized aqueous waste streams; requires moisture-proof solid storage to prevent hygroscopic degradation.
Ring Stability	pH Dependent	Thermodynamically favors the 1,4-lactone state, but rapidly hydrolyzes into an open-chain acid at pH > 7.5[4].

Operational Handling: Preserving Molecular Integrity

The most common operational failure when working with sugar lactones is premature ring-opening (hydrolysis). As demonstrated in kinetic studies of similar lactone species, while the 1,4-lactone ring is thermodynamically more stable than its 1,5-lactone counterpart, it remains highly susceptible to base-catalyzed hydrolysis[4].

Protocol: Preparation of Stable Aqueous Solutions

This protocol ensures the lactone remains intact for downstream biochemical assays.

• Environmental Control: Weigh the solid lactone using an analytical balance in a low-humidity environment.

  • Causality: Sugar lactones are hygroscopic. Ambient moisture absorption leads to mass inaccuracies and initiates premature surface hydrolysis.

• Solvent Selection: Dissolve the powder in a tightly buffered aqueous solution maintained at pH 5.5 – 6.5.

  • Causality: Maintaining a slightly acidic to neutral pH prevents base-catalyzed hydrolysis, ensuring the lactone ring does not open into 6-deoxy-D-mannonate.

• Sterilization: Filter sterilize the solution through a 0.22 µm PES membrane. Do not autoclave.

  • Causality: Thermal stress provides the activation energy required to break the lactone ring, destroying the reagent.

• Self-Validation Step: Monitor the pH of the solution for 15 minutes post-solubilization. A stable pH indicates the lactone ring remains intact. A dropping pH indicates the release of protons, signaling that the lactone is actively hydrolyzing into its open-chain acid form.

Workflow and pH-dependent equilibrium of 6-deoxy-D-mannono-1,4-lactone.

Environmental Impact & Waste Segregation Logic

Although 6-deoxy-D-mannono-1,4-lactone is non-toxic and non-halogenated, it must never be poured down the laboratory sink.

• Biological Oxygen Demand (BOD): Concentrated biochemicals serve as a massive carbon source for microorganisms. Flushing them into municipal wastewater systems causes localized BOD spikes, which can suffocate and disrupt the microbial ecological balance of local water treatment facilities.

• Chemical Commingling Risks: If disposed of in highly acidic or basic mixed-waste carboys, the lactone can undergo unpredictable hydrolysis or polymerization, potentially altering the solubility of heavy metals co-disposed in the same stream.

Step-by-Step Disposal Procedures

To maintain laboratory compliance and safety, separate the disposal of this compound into two distinct streams: Solid and Aqueous.

Protocol A: Solid Waste Disposal

• Containment: Gather all unreacted powder, contaminated weighing boats, spatulas, and Kimwipes.

• Double-Bagging: Place the materials inside a primary polyethylene (PE) bag, seal it, and place it inside a secondary PE bag.

  • Causality: Double-bagging prevents ambient moisture from turning residual lactone powder into a sticky, difficult-to-clean residue that harbors unwanted microbial growth in the waste bin.

• Receptacle Placement: Deposit the sealed bag into the designated "Non-Hazardous Organic Solid Waste" bin.

Protocol B: Aqueous Waste Neutralization & Disposal

• Collection & Assessment: Collect all buffer solutions containing the lactone. Measure the pH using a calibrated probe or high-resolution pH strips.

• Neutralization: Adjust the waste solution to a pH between 6.0 and 8.0 using 1M HCl or 1M NaOH.

  • Causality: Neutralization prevents the lactone from acting as an acid/base catalyst or undergoing exothermic reactions when mixed with other organic solvents in the EHS carboy.

• Self-Validation Step: Wait 5 minutes after adjustment and use a secondary pH strip to independently verify the pH is strictly within the 6.0–8.0 range.

• Transfer: Pour the neutralized solution into the designated "Non-Halogenated Aqueous Organic Waste" carboy.

• Final Destruction: Ensure the waste is manifested for EHS collection. The standard endpoint for this waste stream is high-temperature incineration, which safely oxidizes the carbon backbone into harmless CO₂ and H₂O.

Decision tree for the segregation and proper disposal of lactone waste.

Sources

• 1. Cas 634-74-2,D-Rhamnose | lookchem [lookchem.com]
• 2. lookchem.com [lookchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Personal protective equipment for handling 6-deoxy-D-mannono-1,4-lactone

As a Senior Application Scientist, I approach laboratory safety and chemical handling not as a static checklist, but as a dynamic, mechanistic system. When working with specialized carbohydrate intermediates like 6-deoxy-D-mannono-1,4-lactone (CAS 106293-98-5)[1], understanding the physicochemical behavior of the molecule is the foundation of effective operational protocols.

While sugar lactones are generally perceived as benign compared to highly reactive organometallics or toxic biologicals, their physical properties—specifically their hygroscopicity and potential to form fine, irritating dusts—demand a rigorous, scientifically grounded approach to Personal Protective Equipment (PPE) and handling[2].

Mechanistic Basis of Hazard

6-Deoxy-D-mannono-1,4-lactone is a cyclic ester of an aldonic acid[1]. The primary hazards associated with this compound are not systemic toxicity, but rather localized irritation and chemical degradation driven by ambient conditions.

• Hydrolytic Degradation: In the presence of moisture (including microscopic amounts of sweat), the lactone ring undergoes hydrolysis to form 6-deoxy-D-mannonic acid. This conversion not only degrades the purity of your reagent but creates a mildly acidic environment that can cause localized dermal irritation[2].

• Aerosolization: As a fine crystalline powder, this compound is highly susceptible to static charge accumulation. Aerosolization during transfer creates a mechanical inhalation hazard and risks ocular irritation[3].

Table 1: Physicochemical Properties & Hazard Implications

Property	Quantitative Data / Characteristic	Operational Hazard Implication
Molecular Formula	C₆H₁₀O₅	Forms mildly acidic solutions upon hydrolytic ring-opening.
Molecular Weight	162.14 g/mol [1]	Low molecular weight facilitates rapid dissolution in mucosal membranes.
Physical State	Crystalline Solid	Prone to static aerosolization; poses an inhalation and ocular risk.
Hygroscopicity	High	Absorbs ambient moisture rapidly; degrades to aldonic acid.

PPE System Matrix: The Causality of Protection

Every piece of PPE chosen for handling 6-deoxy-D-mannono-1,4-lactone serves a specific mechanistic purpose. We do not wear gloves merely for compliance; we wear them to maintain the chemical integrity of the reagent and protect our biological barriers.

Table 2: PPE Selection Matrix

PPE Category	Specification	Mechanistic Purpose
Hand Protection	Powder-free Nitrile (≥4 mil thickness)	Nitrile provides a superior moisture barrier compared to latex, preventing sweat from hydrolyzing the lactone ring and protecting skin from mild acid irritation[2].
Eye Protection	ANSI Z87.1 Safety Goggles	Shields the ocular mucosa from airborne crystalline dust generated by static repulsion during powder transfer[3].
Respiratory	N95/P100 Particulate Respirator	Mandatory if handling outside a ductless powder hood. Filters aerosolized organic particulates to prevent mechanical respiratory irritation[3].
Body Protection	Flame-retardant Lab Coat	Prevents particulate accumulation on personal clothing, mitigating secondary exposure outside the laboratory environment.

Safety & Operational Workflow

Workflow mapping hazard identification to PPE selection and disposal for sugar lactones.

Protocol: Moisture-Free Weighing and Solution Preparation

Objective: To accurately weigh and dissolve 6-deoxy-D-mannono-1,4-lactone while preventing hydrolytic degradation and mitigating dust inhalation.

Step 1: Environmental Preparation Ensure the fume hood face velocity is calibrated between 80-100 fpm. Wipe down the analytical balance area with 70% ethanol and allow it to dry completely to remove residual surface moisture.

Step 2: PPE Donning Sequence Don a fitted lab coat, ANSI Z87.1 safety goggles, and a pair of powder-free nitrile gloves. If a fume hood is unavailable and benchtop weighing is required, an N95 respirator must be donned prior to opening the reagent[3].

Step 3: Static Mitigation Pass an anti-static device (e.g., a Zerostat gun) over the weigh boat and the exterior of the reagent bottle. This dissipates static charges that cause the crystalline powder to aerosolize and aggressively adhere to surfaces.

Step 4: Reagent Transfer Open the reagent bottle only within the ventilated enclosure. Use a clean, oven-dried stainless steel or PTFE-coated spatula to transfer the solid.

• Validation Checkpoint: Observe the powder's flowability. A free-flowing crystalline powder confirms the integrity of the lactone. If the powder exhibits clumping or adheres aggressively to the spatula, ambient moisture has compromised the sample, indicating partial hydrolysis[2].

Step 5: Dissolution Transfer the weighed solid directly into the target solvent (e.g., anhydrous buffer or dry organic solvent). Seal the vessel immediately to prevent ambient moisture ingress.

Step 6: Decontamination Wipe the spatula and balance area with a damp paper towel to dissolve and remove any residual sugar lactone, followed immediately by a dry wipe to restore the moisture-free environment.

Spill Response and Disposal Plan

Because 6-deoxy-D-mannono-1,4-lactone is utilized in sensitive pharmaceutical and biochemical research[4], waste streams must be managed to prevent environmental pH shifts and cross-contamination.

Solid Spills

• Do not sweep dry powder, as this exacerbates aerosolization.

• Cover the spill with a damp paper towel to dissolve the lactone and suppress dust formation[3].

• Wipe the area thoroughly and place all contaminated materials into a designated solid hazardous waste bin for incineration.

Aqueous Waste Neutralization Uncontaminated aqueous solutions of 6-deoxy-D-mannono-1,4-lactone are generally non-toxic but will possess a slightly acidic pH due to hydrolysis.

• Adjust the pH of the aqueous waste to 6.0–8.0 using dilute sodium bicarbonate (NaHCO₃) or dilute NaOH.

• Validation Checkpoint: When using NaHCO₃, the cessation of effervescence (bubbling) physically validates that the mildly acidic lactone hydrolysis products have been fully neutralized.

• Dispose of the neutralized solution down the drain with copious amounts of water, strictly adhering to local environmental regulations.

Organic Solvent Mixtures If the lactone is dissolved in organic solvents during synthesis (e.g., methanol, DMF), the resulting mixture must be collected in a clearly labeled, halogen-free organic waste carboy and handled by your institution's environmental health and safety (EHS) department.

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. 2,3-O-Isopropylidene-D-lyxono-1,4-lactone | 56543-10-3 | Benchchem [benchchem.com]
• 3. aurochemicals.com [aurochemicals.com]
• 4. lookchem.com [lookchem.com]